Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

• CAS: 38399-65-4

Core Science & Biosynthesis

Key reactive sites in "Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate"

An In-Depth Technical Guide to the Key Reactive Sites of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Abstract: Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is a pivotal intermediate in the synthesis of complex organic molecules, most notably angiotensin II receptor blockers like Telmisartan.[1][2] Its synthetic utility stems from the presence of multiple, distinct functional groups, each offering a unique handle for chemical modification. This guide provides a comprehensive analysis of the molecule's key reactive sites, grounded in mechanistic principles and supported by practical, field-proven insights. We will dissect the reactivity hierarchy, from the highly labile benzylic bromide to the more robust methyl ester and the biphenyl core, providing researchers and drug development professionals with the causal logic needed to design efficient and predictable synthetic routes.

Molecular Architecture and Physicochemical Profile

Before delving into reactivity, it is crucial to understand the molecule's structural and electronic landscape. The compound, with CAS Number 38399-65-4, consists of a biphenyl scaffold substituted at the 2-position with a methyl carboxylate group and at the 2'-position with a bromomethyl group.[3]

The ortho-substitution on the biphenyl core introduces significant steric hindrance, which restricts free rotation around the C-C single bond connecting the two phenyl rings.[4] This torsional strain results in a non-planar (twisted) conformation in its ground state, a phenomenon critical to understanding the accessibility and reactivity of the functional groups.[5]

Caption: Structure of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₅H₁₃BrO₂	[3]
Molecular Weight	305.17 g/mol	[3]
IUPAC Name	methyl 2-[2-(bromomethyl)phenyl]benzoate	[3]

| CAS Number | 38399-65-4 |[3] |

Primary Reactive Site: The Benzylic Bromomethyl Group

The undisputed hotspot for reactivity on this molecule is the bromomethyl group at the 2'-position. Its high susceptibility to reaction is a direct consequence of its benzylic nature.[6] The carbon atom is adjacent to a phenyl ring, which can effectively stabilize a positive charge (in SN1 reactions) or a radical (in free-radical reactions) through resonance delocalization.[7]

Mechanistic Underpinnings of Enhanced Reactivity

Upon departure of the bromide leaving group, the resulting benzylic carbocation is stabilized by delocalizing the positive charge across the aromatic π-system. This significantly lowers the activation energy for substitution and elimination reactions, making the benzylic position far more reactive than a standard primary alkyl halide.[8]

Caption: Resonance delocalization stabilizes the benzylic carbocation intermediate.

Nucleophilic Substitution Reactions

This is the most common and synthetically valuable transformation for this molecule. The benzylic bromide readily undergoes both SN1 and SN2 reactions. The choice of mechanism is dictated by the strength of the nucleophile, solvent polarity, and reaction temperature.

• SN2 Pathway: Strong, anionic nucleophiles (e.g., CN⁻, N₃⁻, RS⁻) in polar aprotic solvents (e.g., DMF, DMSO) will favor a direct backside attack.

• SN1 Pathway: Weaker, neutral nucleophiles (e.g., H₂O, ROH) in polar protic solvents will favor the formation of the stable carbocation intermediate.[8]

Protocol 2.2.1: General Protocol for Nucleophilic Substitution with an Alkoxide

This protocol describes a typical Williamson ether synthesis, a classic SN2 reaction.

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve sodium hydride (NaH, 1.1 eq.) in anhydrous tetrahydrofuran (THF).

• Alkoxide Formation: Cool the suspension to 0 °C and add the desired alcohol (R-OH, 1.0 eq.) dropwise. Allow the mixture to stir for 30 minutes at 0 °C to ensure complete formation of the sodium alkoxide. Causality: The strong base NaH deprotonates the alcohol to generate the potent alkoxide nucleophile required for the SN2 reaction.

• Substrate Addition: Dissolve Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (1.0 eq.) in a minimal amount of anhydrous THF and add it to the alkoxide solution via a syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by silica gel column chromatography to yield the desired ether.[9]

Secondary Reactive Site: The Methyl Ester Moiety

The methyl ester at the 2-position represents a secondary site of reactivity. Compared to the benzylic bromide, the ester's carbonyl carbon is less electrophilic and requires more forcing conditions to react.[10] Its transformations are fundamental for converting the molecule into other key derivatives, such as carboxylic acids or amides.

Key Transformations

• Saponification (Hydrolysis): The most common reaction is hydrolysis to the corresponding carboxylic acid using a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) in a protic solvent mixture (e.g., MeOH/H₂O).[11]

• Transesterification: The methyl group can be exchanged for other alkyl groups by heating in an excess of the desired alcohol under acidic or basic catalysis.

• Amidation: Direct reaction with amines to form amides is possible but often requires high temperatures or conversion of the ester to a more reactive acyl chloride first.

Caption: Mechanism of base-catalyzed ester hydrolysis (saponification).

Protocol 3.1.1: Base-Mediated Saponification

• Setup: Dissolve Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (1.0 eq.) in a mixture of methanol and water (e.g., 4:1 v/v). Note: The benzylic bromide may be sensitive to these conditions, potentially leading to a competing hydrolysis or methoxylation side reaction. Performing this step after the benzylic position has been modified is often a superior strategy.

• Reagent Addition: Add sodium hydroxide (NaOH, 2-3 eq.) and heat the mixture to reflux (approx. 65-70 °C) for 2-6 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC.

• Workup: After cooling to room temperature, remove the methanol under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH ~2 with concentrated hydrochloric acid (HCl). A precipitate of the carboxylic acid should form.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the biphenyl carboxylic acid.

Advanced Topic: Intramolecular Cyclization

A key insight for this molecule is the potential for intramolecular reactions between the two primary reactive sites. The proximity of the 2'-bromomethyl group and the 2-carboxylate group allows for a potential cyclization reaction to form a six-membered lactone ring (a dibenzopyranone derivative).

This reaction is an intramolecular SN2-type displacement. It can be promoted by conditions that either hydrolyze the ester to the more nucleophilic carboxylate in situ or by using a non-nucleophilic base to deprotonate a pre-formed carboxylic acid version of the molecule. This pathway is a critical consideration, as it can be an undesired side reaction or a deliberate synthetic step.[12]

Caption: Potential intramolecular cyclization pathway to form a lactone.

Strategic Synthesis and Reactivity Hierarchy

A successful synthetic strategy using this intermediate hinges on understanding the clear hierarchy of reactivity. The experimental choices must account for the fact that the benzylic bromide is significantly more labile than the methyl ester.

Reactivity Hierarchy: Benzylic Bromide >> Methyl Ester > Aromatic Core

This hierarchy dictates the order of operations in a multi-step synthesis.

Caption: Synthetic decision workflow based on reactivity hierarchy.

Expert Recommendations:

• Prioritize the Benzylic Site: If modifications are required at both the benzylic and ester positions, always address the benzylic bromide first under anhydrous and relatively mild conditions.

• Protect if Necessary: If a planned reaction (e.g., a harsh oxidation or reduction) would affect both sites, it is advisable to first displace the bromide with a more stable functional group that can be carried through subsequent steps.

• Aromatic Core is Last Resort: Direct functionalization of the biphenyl rings via electrophilic aromatic substitution is generally not recommended due to the steric hindrance and the deactivating nature of the ester group, which would likely lead to low yields and a mixture of isomers.[13]

Conclusion

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is a versatile and powerful synthetic intermediate whose utility is governed by a predictable hierarchy of reactivity. The benzylic bromide serves as the primary electrophilic center, readily undergoing nucleophilic substitution. The methyl ester offers a secondary site for modification, typically requiring more robust reaction conditions. Finally, the inherent steric hindrance of the biphenyl core renders it largely inert to further substitution, while also creating the potential for unique intramolecular cyclization pathways. By understanding these distinct reactive domains and the mechanistic principles that govern them, researchers can harness the full synthetic potential of this valuable building block in drug discovery and advanced materials development.

References

• CN103382154B - Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate.

• Reactions on the "Benzylic" Carbon: Bromination And Oxidation. Master Organic Chemistry. [Link]

• Methyl 4'-(bromomethyl)biphenyl-2-carboxylate | C15H13BrO2. PubChem, National Center for Biotechnology Information. [Link]

• Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. PubChem, National Center for Biotechnology Information. [Link]

• Suzuki reaction. Wikipedia. [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. Royal Society of Chemistry. [Link]

• Steric clash in real space: biphenyl revisited. Royal Society of Chemistry. [Link]

• Methyl Esters. Organic Chemistry Portal. [Link]

• Reactions at the Benzylic Position. Chemistry Steps. [Link]

• Application of the Suzuki Reaction as the Key Step in the Synthesis of a Novel Atropisomeric Biphenyl Derivative for Use as a Liquid Crystal Dopant. ACS Publications. [Link]

• Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives. PubMed Central. [Link]

• 2.9: Reactions at the Benzylic Position. Chemistry LibreTexts. [Link]

• Benzylic Bromination. Chemistry Steps. [Link]

• CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst.

• Resonance in Sterically Hindered Aromatic Molecules. AIP Publishing. [Link]

• 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. [Link]

• Intramolecular cyclisations of biphenyl-2-carboxyl radicals: evidence for a II-state aroyloxyl radical. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI. [Link]

• Reactions at Benzylic Positions: Videos & Practice Problems. Pearson. [Link]

Sources

• 1. CN103382154B - Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate - Google Patents [patents.google.com]
• 2. guidechem.com [guidechem.com]
• 3. Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate | C15H13BrO2 | CID 46735172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Steric clash in real space: biphenyl revisited - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 8. Reactions at Benzylic Positions Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 9. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]
• 10. Methyl Esters [organic-chemistry.org]
• 11. jk-sci.com [jk-sci.com]
• 12. Intramolecular cyclisations of biphenyl-2-carboxyl radicals: evidence for a II-state aroyloxyl radical - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 13. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note & Protocol: A Convergent Synthesis of Telmisartan via N-Alkylation with Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Abstract

This comprehensive guide details a robust and efficient protocol for the synthesis of Telmisartan, a potent angiotensin II receptor antagonist widely used in the management of hypertension.[1][2] The featured synthetic route employs a convergent strategy centered on the N-alkylation of the pre-formed bis-benzimidazole core, 1,7'-dimethyl-2'-propyl-1H,3'H-[2,5'-bibenzoimidazolyl], with the key intermediate, Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. This document provides a step-by-step methodology, an in-depth discussion of the chemical principles underpinning the protocol, and best practices for ensuring a high-yield, high-purity synthesis of Telmisartan suitable for research and development applications.

Introduction: The Strategic Importance of Telmisartan and its Synthesis

Telmisartan is a cornerstone in the therapeutic arsenal against cardiovascular diseases, primarily functioning by selectively blocking the AT1 subtype of angiotensin II receptors.[1][3] This blockade leads to vasodilation and a reduction in blood pressure. The molecular architecture of Telmisartan, characterized by a substituted bis-benzimidazole moiety linked to a biphenyl carboxylic acid, presents a compelling challenge in synthetic organic chemistry.

Historically, the synthesis of Telmisartan has been approached through various routes, with early methods often involving a linear sequence that could be lengthy and result in lower overall yields.[1][3][4] Convergent syntheses, where key fragments of the molecule are prepared separately and then coupled, offer significant advantages in terms of efficiency and yield. The protocol detailed herein focuses on such a convergent approach, specifically the crucial C-N bond formation between the bis-benzimidazole nucleophile and the biphenyl electrophile. The choice of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate as the electrophilic partner allows for a direct and efficient installation of the required biphenyl scaffold, followed by a final hydrolysis step to furnish the active pharmaceutical ingredient.

Reaction Scheme and Mechanism

The synthesis of Telmisartan via this route can be conceptually divided into two primary stages: the N-alkylation of the bis-benzimidazole intermediate and the subsequent saponification of the methyl ester to the final carboxylic acid.

Overall Reaction

Caption: Overall synthetic scheme for Telmisartan.

Mechanistic Insights: The N-Alkylation Step

The core of this synthesis is the nucleophilic substitution reaction where the deprotonated benzimidazole nitrogen attacks the benzylic carbon of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, displacing the bromide leaving group.

• Base Selection: A crucial aspect of this step is the choice of base. A strong base is required to deprotonate the N-H of the benzimidazole, thereby generating the nucleophilic benzimidazolide anion. Sodium hydroxide is a common and cost-effective choice. The reaction is often performed in a biphasic system (e.g., toluene and water) with a phase-transfer catalyst (PTC) like tetrabutylammonium hydrogen sulfate (TBAHS).[5] The PTC facilitates the transfer of the hydroxide ion into the organic phase to deprotonate the benzimidazole, and the resulting benzimidazolide anion into the organic phase to react with the electrophile.

• Regioselectivity: A potential challenge in the alkylation of unsymmetrical benzimidazoles is the formation of regioisomers. However, in the case of the specific bis-benzimidazole intermediate for Telmisartan, the desired N-alkylation occurs with high regioselectivity due to steric and electronic factors.[6]

Experimental Protocol

This protocol is designed for laboratory-scale synthesis and should be performed by trained chemists in a well-ventilated fume hood.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (per 10g of Bis-benzimidazole)	Notes
1,7'-dimethyl-2'-propyl-1H,3'H-[2,5'-bibenzoimidazolyl]	144701-48-4	318.41	10.0 g (1.0 eq)	Starting material
Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	115891-68-4	305.17	10.5 g (1.1 eq)	Alkylating agent
Sodium Hydroxide (NaOH)	1310-73-2	40.00	3.8 g (3.0 eq)	Base for alkylation and hydrolysis
Tetrabutylammonium Hydrogen Sulfate (TBAHS)	32503-27-8	339.53	1.0 g	Phase-transfer catalyst (optional but recommended)
Toluene	108-88-3	92.14	150 mL	Solvent for alkylation
Water (Deionized)	7732-18-5	18.02	As needed	For workup and hydrolysis
Methanol (MeOH)	67-56-1	32.04	100 mL	Co-solvent for hydrolysis
Acetic Acid (Glacial)	64-19-7	60.05	As needed	For pH adjustment
Ethyl Acetate	141-78-6	88.11	As needed	For extraction
Magnesium Sulfate (MgSO4), anhydrous	7487-88-9	120.37	As needed	Drying agent

Step-by-Step Procedure

Part A: Synthesis of Telmisartan Methyl Ester

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,7'-dimethyl-2'-propyl-1H,3'H-[2,5'-bibenzoimidazolyl] (10.0 g), sodium hydroxide (1.3 g), tetrabutylammonium hydrogen sulfate (1.0 g), water (50 mL), and toluene (150 mL).[5]

• Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring.

• In a separate beaker, dissolve Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (10.5 g) in toluene (50 mL).

• Add the solution of the bromomethylbiphenyl derivative dropwise to the refluxing reaction mixture over 30 minutes.

• Continue to stir the reaction mixture at reflux for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 mixture of dichloromethane and methanol as the mobile phase).

• Once the reaction is complete (disappearance of the starting bis-benzimidazole), cool the mixture to room temperature.

• Separate the organic and aqueous layers. Extract the aqueous layer with toluene (2 x 50 mL).

• Combine the organic layers, wash with water (2 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the crude Telmisartan methyl ester as an oil or a semi-solid.

Part B: Hydrolysis to Telmisartan

• To the crude Telmisartan methyl ester, add methanol (100 mL) and a solution of sodium hydroxide (2.5 g) in water (25 mL).

• Heat the mixture to reflux (approximately 70-80 °C) and stir for 4-6 hours, or until the hydrolysis is complete as indicated by TLC.

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Add water (100 mL) to the residue and stir to dissolve.

• Cool the aqueous solution in an ice bath and adjust the pH to approximately 5.0-5.5 with glacial acetic acid.[2][4] A white precipitate of Telmisartan will form.

• Stir the suspension in the ice bath for 1-2 hours to ensure complete precipitation.

• Collect the solid by vacuum filtration and wash the filter cake with cold water (2 x 50 mL).

• Dry the product in a vacuum oven at 70-75 °C to a constant weight to afford Telmisartan as a white to off-white crystalline powder.[2][4]

Workflow Diagram

Caption: Step-by-step workflow for the synthesis of Telmisartan.

Self-Validation and Characterization

To ensure the integrity of the synthesis, in-process controls and final product characterization are essential.

• Thin Layer Chromatography (TLC): A simple and effective technique to monitor the progress of both the alkylation and hydrolysis steps. The disappearance of starting materials and the appearance of the product spot indicate the reaction's progression.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity. The final Telmisartan product should be analyzed to determine its purity, typically aiming for >99%.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the synthesized Telmisartan. The spectra should be compared with reference spectra.

• Mass Spectrometry (MS): To confirm the molecular weight of the final product.

• Melting Point: The melting point of the synthesized Telmisartan should be determined and compared with the literature value (260-262 °C) as a preliminary indicator of purity.[2]

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All steps should be performed in a well-ventilated chemical fume hood.

• Reagent Handling:

  • Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate: Is a lachrymator and irritant. Avoid inhalation of dust and contact with skin and eyes.

  • Sodium Hydroxide: Is corrosive and can cause severe burns. Handle with care.

  • Toluene: Is a flammable liquid and can be harmful if inhaled or absorbed through the skin.

  • Acetic Acid: Is corrosive and can cause burns.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of Telmisartan using Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. The convergent nature of this synthesis, coupled with the detailed procedural steps and analytical checkpoints, ensures a high likelihood of success for researchers in the fields of medicinal chemistry and drug development. The emphasis on mechanistic understanding and safety considerations further enhances the utility of this guide for practical laboratory applications.

References

• Mehta, G. N., et al. (2010). Efficient Synthesis of Telmisartan: An Antihypertensive Drug. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 1(3), 461-474. Available at: [Link]

• Goossen, L. J., et al. (2010). Efficient and improved synthesis of Telmisartan. Beilstein Journal of Organic Chemistry, 6, 21. Available at: [Link]

• Venugopal, S., et al. (2010). New Strategy for the Synthesis of Telmisartan: An Antihypertensive Drug. Asian Journal of Chemistry, 22(4), 2767-2773. Available at: [Link]

• European Patent Office. (2010). A process for the preparation of telmisartan. EP 2149566 A1. Available at: [Link]

• Goossen, L. J., & Knaubar, T. (2010). Concise Synthesis of Telmisartan via Decarboxylative Cross-Coupling. Organic Letters, 12(7), 1484–1487. Available at: [Link]

• Teva Pharmaceutical Industries Ltd. (2006). Process for preparing telmisartan. US 2006/0094883 A1.

• Wang, C., et al. (2020). An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines. RSC Advances, 10(25), 14945-14950. Available at: [Link]

• Alembic Limited. (2014). Process for the preparation of telmisartan. US 8691999 B2.

• Ries, U. J., et al. (1993). 6-Substituted benzimidazoles as new nonpeptide angiotensin II receptor antagonists: synthesis, biological activity, and structure-activity relationships. Journal of Medicinal Chemistry, 36(25), 4040–4051. Available at: [Link]

• Wockhardt Limited. (2012). An improved process for the preparation of telmisartan. WO 2012/028925 A2.

• Kaur, L., et al. (2021). N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evaluation as Antinemic Agents. Russian Journal of Organic Chemistry, 57(6), 961-967. Available at: [Link]

• Saji, S., et al. (2022). Ferrocenyl Benzimidazole: A Promising Molecule. ResearchGate. Available at: [Link]

• Kumar, S., et al. (2024). Synthesis of N-Alkyl Substituted Benzimidazoquinazolinones. ACS Omega. Available at: [Link]

• Al-Zaydi, K. M. (2015). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Beilstein Journal of Organic Chemistry, 11, 239-245. Available at: [Link]

• Chen, J., & Wang, X. (2009). Alkylation reaction method of benzimidazoles compounds. CN 101391982 A.

Sources

• 1. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. BJOC - Efficient and improved synthesis of Telmisartan [beilstein-journals.org]
• 4. rjpbcs.com [rjpbcs.com]
• 5. US20060094883A1 - Process for preparing telmisartan - Google Patents [patents.google.com]
• 6. An improved synthesis of telmisartan via the copper-catalyzed cyclization of o -haloarylamidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00886A [pubs.rsc.org]

Application Note: A Stability-Indicating HPLC Method for the Analysis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. This molecule is a key intermediate in various synthetic pathways, and its purity is critical for the quality of downstream products. The developed method is suitable for purity assessment, stability studies, and in-process control. The protocol herein provides a comprehensive guide for researchers, scientists, and drug development professionals, detailing the rationale behind method development choices and providing a full protocol for implementation and validation.

Introduction: The Analytical Challenge

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is a bifunctional organic molecule featuring a biphenyl backbone, a methyl ester, and a reactive bromomethyl group.[1] This benzylic bromide moiety makes the molecule susceptible to nucleophilic substitution and hydrolysis, posing a significant analytical challenge. A robust analytical method must not only quantify the main compound but also separate it from potential process-related impurities and degradation products.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for assessing the purity and stability of pharmaceutical compounds and intermediates.[2] Its high resolution and sensitivity make it ideal for separating complex mixtures. This note describes a method developed based on the known chromatographic behavior of biphenyl derivatives, tailored to address the specific stability concerns of the target analyte.

Chromatographic Principles and Method Rationale

The selection of chromatographic parameters is dictated by the physicochemical properties of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate.

• Stationary Phase Selection: The molecule is non-polar due to the large biphenyl ring system. A C18 (octadecylsilane) column is the workhorse for reversed-phase chromatography and provides excellent hydrophobic retention for such analytes. To minimize potential interactions between the reactive analyte and residual silanols on the silica support, a modern, end-capped C18 column is recommended.

• Mobile Phase Composition: A mixture of acetonitrile and water is chosen as the mobile phase. Acetonitrile is an excellent solvent for aromatic compounds and typically provides good peak shapes and lower backpressure compared to methanol. The biphenyl chromophore of the analyte exhibits a strong UV absorbance around 250 nm, making this an ideal wavelength for detection.[3][4] A small amount of acid (e.g., formic or phosphoric acid) is added to the mobile phase to ensure consistent ionization of any acidic impurities and to improve peak symmetry.[5]

• Detection: A photodiode array (PDA) or a variable wavelength UV detector is suitable for this analysis. Based on the UV spectrum of the biphenyl core, a detection wavelength of 250 nm is selected for optimal sensitivity.[3][4]

Experimental Workflow

The overall workflow for the analysis is a standard procedure involving sample preparation, HPLC analysis, and data processing.

Figure 1: General workflow for the HPLC analysis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate.

Detailed Protocols

Materials and Reagents

Item	Specification
Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	Reference Standard (>98% purity)
Acetonitrile (ACN)	HPLC Grade or higher
Water	Deionized (DI) or Milli-Q, 18.2 MΩ·cm
Formic Acid (FA)	LC-MS Grade, ~99%
HPLC System
HPLC Column	C18 Reversed-Phase, 250 mm x 4.6 mm, 5 µm particle size (e.g., Agilent Zorbax, Waters SunFire)
Detector	PDA or UV-Vis Detector

Preparation of Mobile Phase and Sample Diluent

• Mobile Phase A: 0.1% Formic Acid in Water. Add 1.0 mL of formic acid to 1000 mL of DI water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Add 1.0 mL of formic acid to 1000 mL of HPLC grade acetonitrile.

• Sample Diluent: Acetonitrile.

Causality Note: Using acetonitrile as the sample diluent is recommended as it is a strong solvent for the analyte and is a component of the mobile phase, which helps to prevent peak distortion upon injection.

Standard and Sample Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate reference standard into a 50 mL volumetric flask.

• Dissolve and dilute to volume with acetonitrile. Mix thoroughly by vortexing and sonication if necessary.

• Sample Solution (0.5 mg/mL): Prepare the sample in the same manner as the standard solution.

• Filter all solutions through a 0.45 µm PTFE syringe filter into an HPLC vial prior to injection.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% FA in WaterB: 0.1% FA in Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	250 nm
Injection Volume	10 µL
Run Time	30 minutes

Rationale for Gradient Elution: A gradient method is employed to ensure that any late-eluting, more hydrophobic impurities are effectively washed from the column, providing a clean baseline for subsequent injections and a comprehensive impurity profile.

Method Validation and Performance

This analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines Q2(R1) or Q2(R2).[6][7][8][9] The validation protocol should demonstrate the method's suitability for its intended purpose.

Figure 2: Key parameters for HPLC method validation according to ICH guidelines.

Expected Performance Characteristics

Parameter	Acceptance Criteria	Justification
Specificity	The main peak is free from interference from blanks, impurities, and degradation products.	Ensures the method accurately measures only the analyte of interest.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range (e.g., 0.05 - 0.75 mg/mL).	Confirms a proportional relationship between detector response and analyte concentration.
Accuracy	% Recovery between 98.0% and 102.0% for spiked samples.	Demonstrates the closeness of the measured value to the true value.
Precision (RSD)	Repeatability (Intra-day): ≤ 1.0%Intermediate Precision (Inter-day): ≤ 2.0%	Measures the degree of scatter between a series of measurements.
LOD & LOQ	Signal-to-Noise Ratio: LOD ~3:1, LOQ ~10:1. LOQ precision RSD ≤ 10%.	Defines the lower limits of reliable detection and quantification for impurity analysis.
Robustness	Retention time and peak area remain within acceptable limits after minor changes to parameters.	Assesses the method's reliability during normal use with small variations in flow rate, temperature, etc.

Stability-Indicating Aspects and Forced Degradation

The reactive nature of the bromomethyl group necessitates that this method be stability-indicating. Forced degradation studies are essential to demonstrate this capability.[2] These studies intentionally stress the analyte to produce potential degradation products and prove the method can separate them from the parent peak.

Protocol for Forced Degradation: Prepare solutions of the analyte (~0.5 mg/mL) and subject them to the following conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

• Base Hydrolysis: 0.1 M NaOH at room temperature for 1 hour.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat solid sample at 105 °C for 48 hours.

• Photolytic Degradation: Expose solution to UV light (254 nm) for 24 hours.

Analyze the stressed samples using the HPLC method described. The primary degradation product expected from hydrolysis is the corresponding hydroxymethyl derivative, Methyl 2'-(hydroxymethyl)-[1,1'-biphenyl]-2-carboxylate. The method should demonstrate baseline separation between this and other potential degradants from the main analyte peak.

Conclusion

The RP-HPLC method detailed in this application note is a precise, accurate, and robust tool for the analysis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. Its demonstrated ability to separate the main component from process impurities and degradation products qualifies it as a stability-indicating method. This protocol provides a solid foundation for quality control and stability assessment in research and development environments.

References

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). Organic Process Research & Development. [Link]

• Separation of [1,1'-Biphenyl]-4-carboxylic acid, methyl ester on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. PubChem, National Institutes of Health. [Link]

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Spatial Configurations and the Ultraviolet Absorption Spectra of Biphenyl and Some Related Compounds. (1959). Bulletin of the Chemical Society of Japan. [Link]

• Tips for practical HPLC analysis. Shimadzu Corporation. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022). European Medicines Agency. [Link]

• HPLC Methods for analysis of Biphenyl. HELIX Chromatography. [Link]

• Biphenyl - PhotochemCAD. [Link]

• methyl [1,1'-biphenyl]-4-carboxylate. The Royal Society of Chemistry. [Link]

• Validation of Analytical Procedures Q2(R2). (2023). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Sample Preparation Fundamentals for Chromatography. Agilent Technologies. [Link]

• Development and Validation of a New HPLC Method for the Determination of Biphenyl and Dibenzofuran Phytoalexins in Rosaceae. (2016). Journal of Chromatographic Science. [Link]

• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• Methyl 4'-(bromomethyl)biphenyl-2-carboxylate. PubChem, National Institutes of Health. [Link]

• Developing HPLC Methods for Biomolecule Analysis. (2015). LCGC International. [Link]

• Chemical Properties of Benzene, 1-(bromomethyl)-2-methyl- (CAS 89-92-9). Cheméo. [Link]

• The Ultraviolet Absorption Spectra of Some Biphenyl Derivatives of Phosphorus and Arsenic. (1956). Journal of the American Chemical Society. [Link]

• Ultraviolet Spectroscopy. St. Paul's Cathedral Mission College. [Link]

• Methyl 4-(bromomethyl)(1,1'-biphenyl)-2-carboxylate. PubChem, National Institutes of Health. [Link]

Sources

• 1. Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate | C15H13BrO2 | CID 46735172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. PhotochemCAD | Biphenyl [photochemcad.com]
• 4. Absorption [Biphenyl] | AAT Bioquest [aatbio.com]
• 5. Separation of [1,1’-Biphenyl]-4-carboxylic acid, methyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. database.ich.org [database.ich.org]
• 9. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Welcome to the technical support center for the synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this multi-step synthesis, troubleshoot common issues, and optimize reaction yields. Our approach is rooted in mechanistic understanding and field-proven insights to ensure you can confidently execute and adapt these protocols.

Synthesis Overview: A Two-Step Approach

The synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is typically achieved in a two-step process:

• Suzuki-Miyaura Coupling: Formation of the biphenyl backbone by coupling methyl 2-bromobenzoate with 2-methylphenylboronic acid.

• Benzylic Bromination: Selective bromination of the methyl group on the biphenyl intermediate using N-bromosuccinimide (NBS).

This guide will delve into the troubleshooting and optimization of each of these critical steps.

Step 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for carbon-carbon bond formation.[1][2] However, the coupling of sterically hindered partners, such as methyl 2-bromobenzoate and 2-methylphenylboronic acid, can present challenges.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Issue	Potential Cause(s)	Troubleshooting Action(s)
Low or No Conversion	1. Inactive Catalyst	• Ensure the palladium catalyst is properly handled and stored under inert conditions. • Consider using a pre-catalyst that is more stable to air and moisture. • Perform a catalyst screening to identify the optimal catalyst for your specific substrates.[3]
2. Ineffective Ligand	• For sterically hindered substrates, bulky and electron-rich phosphine ligands are often more effective.[4] • Screen different ligands to find the best balance of stability and reactivity.
3. Inappropriate Base or Solvent	• The choice of base is crucial and can significantly impact the reaction outcome. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[5] • Ensure the solvent is anhydrous and deoxygenated. Common solvents include toluene, dioxane, and THF.
Significant Side Product Formation (e.g., Homocoupling, Dehalogenation)	1. Sub-optimal Reaction Temperature	• Lowering the reaction temperature can sometimes reduce the rate of side reactions relative to the desired coupling.
2. Incorrect Stoichiometry	• Carefully control the stoichiometry of the boronic acid to the aryl halide. An excess of the boronic acid can sometimes lead to homocoupling.
3. Presence of Oxygen	• Rigorously deoxygenate all solvents and reagents and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction.

Frequently Asked Questions (FAQs): Suzuki-Miyaura Coupling

Q1: My Suzuki coupling is not going to completion. What are the first things I should check?

A: Start by verifying the quality and activity of your palladium catalyst and the integrity of your boronic acid. Ensure your solvents and reagents are scrupulously dry and deoxygenated, as both water and oxygen can deactivate the catalyst. The choice of base is also critical; for sterically hindered couplings, a stronger base like potassium phosphate may be beneficial.[5]

Q2: I am observing a significant amount of homocoupling of my boronic acid. How can I minimize this?

A: Homocoupling is a common side reaction. To minimize it, try using a 1:1 stoichiometry of your coupling partners. If that doesn't resolve the issue, consider lowering the reaction temperature and ensuring your reaction is completely free of oxygen.

Q3: How do I choose the right ligand for this sterically hindered coupling?

A: For sterically demanding substrates, bulky, electron-rich phosphine ligands such as SPhos, XPhos, or Buchwald's biaryl phosphine ligands are often superior as they promote the reductive elimination step and stabilize the active catalytic species.[4] A ligand screening experiment is the most definitive way to identify the optimal choice for your specific reaction.

Step 2: Benzylic Bromination with N-Bromosuccinimide (NBS)

The second step involves the free-radical bromination of the benzylic methyl group of methyl 2'-methyl-[1,1'-biphenyl]-2-carboxylate. The Wohl-Ziegler reaction, which employs NBS and a radical initiator, is a common method for this transformation.[6][7]

Troubleshooting Guide: Benzylic Bromination

Issue	Potential Cause(s)	Troubleshooting Action(s)
Low Yield of Monobrominated Product	1. Incomplete Reaction	• Ensure a sufficient amount of radical initiator is used. • Increase the reaction time or temperature, monitoring the reaction progress carefully by TLC or GC/LC-MS.
2. Decomposition of Product	• The product can be sensitive to prolonged heating or exposure to light. Minimize reaction time once the starting material is consumed.
Formation of Dibrominated Byproduct	1. Over-bromination	• Use a stoichiometric amount of NBS (typically 1.0-1.1 equivalents).[6] • Monitor the reaction closely and stop it as soon as the starting material is consumed. • Consider adding the NBS portion-wise to maintain a low concentration in the reaction mixture.
2. Inappropriate Initiator	• The choice of initiator (e.g., AIBN vs. benzoyl peroxide) and its concentration can influence selectivity. An initiator screening may be beneficial.
Reaction Fails to Initiate	1. Inactive Initiator	• Ensure the radical initiator is fresh and has been stored correctly.
2. Presence of Radical Inhibitors	• Ensure solvents and reagents are free from radical scavengers (e.g., certain antioxidants).

Frequently Asked Questions (FAQs): Benzylic Bromination

Q1: My main problem is the formation of the dibrominated product. How can I improve the selectivity for the desired monobrominated compound?

A: Controlling the stoichiometry of NBS is the most critical factor.[6] Use no more than 1.1 equivalents. Close monitoring of the reaction by TLC or LC-MS is essential to stop the reaction once the starting material is consumed. Some researchers have found that portion-wise addition of NBS can help maintain a low concentration of the brominating agent, thereby favoring monobromination.

Q2: What is the best solvent for this reaction?

A: Carbon tetrachloride (CCl₄) is a classic solvent for Wohl-Ziegler reactions, but due to its toxicity and environmental concerns, other solvents like chlorobenzene, acetonitrile, or dichloromethane are often used.[8] The choice of solvent can influence the reaction rate and selectivity, so it may be a parameter worth optimizing.

Q3: How can I effectively purify the final product from the reaction mixture?

A: The crude product often contains the desired monobrominated compound, unreacted starting material, the dibrominated byproduct, and succinimide. Purification is typically achieved by column chromatography on silica gel. A non-polar eluent system, such as a gradient of ethyl acetate in hexane, is usually effective in separating these components. Recrystallization can also be a viable purification method.

Experimental Protocols

Protocol 1: Synthesis of Methyl 2'-methyl-[1,1'-biphenyl]-2-carboxylate (Suzuki Coupling)

• To a dried flask under an inert atmosphere (argon or nitrogen), add methyl 2-bromobenzoate (1.0 eq), 2-methylphenylboronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 eq).

• Add a degassed solvent system (e.g., toluene/ethanol/water 4:1:1).

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (Benzylic Bromination)

• Dissolve methyl 2'-methyl-[1,1'-biphenyl]-2-carboxylate (1.0 eq) in a suitable solvent (e.g., carbon tetrachloride or chlorobenzene) in a flask equipped with a reflux condenser.

• Add N-bromosuccinimide (1.05 eq) and a radical initiator (e.g., AIBN or benzoyl peroxide, 0.1 eq).

• Heat the mixture to reflux (the reaction can also be initiated by a UV lamp).

• Monitor the reaction closely by TLC or GC. The reaction is often complete within a few hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct and wash the solid with a small amount of cold solvent.

• Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, then with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization.

Visualizing the Process

Reaction Pathway

Caption: Synthetic route to the target compound.

Troubleshooting Workflow: Benzylic Bromination

Caption: Troubleshooting workflow for benzylic bromination.

References

• Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Scientific Update. (2022). [Link]

• Selectivity of Aryl and Benzylic Bromination. University of Glasgow. [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. [Link]

• Reactions on the "Benzylic" Carbon: Bromination And Oxidation. Master Organic Chemistry. (2018). [Link]

• Process for the bromination of deactivated toluenes in the benzylic position.
• Preparation method of 2-methyl-3-biphenylmethanol.

• Benzylic Bromination. Chemistry Steps. [Link]

• Benzylic Bromination of Aromatic Compounds. Chemistry LibreTexts. (2023). [Link]

• Optimization of reaction conditions for the benzylic bromination of 1... ResearchGate. [Link]

• Carbonylative Suzuki-Miyaura couplings of sterically hindered aryl halides. The Royal Society of Chemistry. [Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry. (2011). [Link]

• Mechanisms of Benzylic Bromination. Journal of the American Chemical Society. [Link]

• Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate.

• N-Bromosuccinimide (NBS). Organic Chemistry Portal. [Link]

• Catalyst screening for Suzuki coupling of 1 with 2. ResearchGate. [Link]

• Development, Problem-solving and Successful Scale-up of a Sterically Hindered Suzuki Coupling Reaction. WuXi STA. [Link]

• Kinetic Investigations to Enable development of a Robust Radical Benzylic Bromination for Commercial Manufacturing of AMG 423 Dihydrochloride Hydrate. Newera-spectro. [Link]

• Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. ResearchGate. [Link]

• Brominations with N-Bromosuccinimide and Related Compounds. The Wohl-Ziegler Reaction. ACS Publications. [Link]

• Methods for Brominations at Benzylic Positions. ResearchGate. [Link]

• Catalysts for Suzuki—Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Sci-Hub. [Link]

• STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. [Link]

• Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. NIH. [Link]

• Diagnosing issues with a failed Suzuki coupling? r/Chempros. Reddit. (2021). [Link]

• Visible-light induced free-radical bromination of para-substituted toluenes with NBS 'on water'. ResearchGate. [Link]

• Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.

• methyl [1,1'-biphenyl]-4-carboxylate. The Royal Society of Chemistry. [Link]

• Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Optimization of the Suzuki Coupling Reaction in the Synthesis of 2-[(2-Substituted)phenyl]pyrrole Derivatives. ResearchGate. [Link]

• Process for preparing derivatives of biphenyl-2-carboxylic acid.

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

• Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI. (2023). [Link]

• 2,2'-dimethoxy-6-formylbiphenyl. Organic Syntheses Procedure. [Link]

• Suzuki-Miyaura Carbonylative Reaction in the Synthesis of Biaryl Ketones. [Link]

Sources

• 1. gala.gre.ac.uk [gala.gre.ac.uk]
• 2. CN102603485A - Preparation method of 2-methyl-3-biphenylmethanol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. reddit.com [reddit.com]
• 6. scientificupdate.com [scientificupdate.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. theses.gla.ac.uk [theses.gla.ac.uk]

Technical Support Center: Synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Welcome to the technical support center for the synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this critical synthetic transformation. As a key intermediate in the synthesis of pharmaceuticals like Telmisartan, achieving high purity is paramount.[1][2] This document provides in-depth, experience-driven advice in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the standard synthetic route for this compound, and what are the most common impurities I should expect?

Answer:

The most prevalent and industrially relevant synthesis is a two-step process. It begins with the formation of the biphenyl backbone, followed by a selective bromination of the benzylic methyl group.

• Step 1: Suzuki-Miyaura Coupling: This step creates the core biphenyl structure by coupling an aryl halide with an arylboronic acid. A common pathway is the reaction of Methyl 2-bromobenzoate with (4-methylphenyl)boronic acid.

• Step 2: Radical Benzylic Bromination: The intermediate, Methyl 2'-(methyl)-[1,1'-biphenyl]-2-carboxylate, is then subjected to a radical bromination, typically using N-Bromosuccinimide (NBS) and a radical initiator.[3][4]

The primary impurities encountered are directly related to these two steps:

• Unreacted Starting Materials: Incomplete conversion in either the Suzuki coupling or the bromination step will leave residual starting materials.

• Dibrominated Impurity: Over-bromination leads to the formation of Methyl 2'-(dibromomethyl)-[1,1'-biphenyl]-2-carboxylate. This is often the most challenging impurity to control and remove.[5]

• Homo-coupled Byproducts: Arising from the Suzuki coupling, these are impurities like biphenyl and 4,4'-dimethylbiphenyl.

• Hydrolysis Product: The ester group can be hydrolyzed to the corresponding carboxylic acid, 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylic acid, particularly during aqueous workup if conditions are not carefully controlled.[6][7]

• Aromatic Bromination: Although less common under radical conditions, bromination on one of the aromatic rings can occur if the reaction conditions inadvertently favor electrophilic aromatic substitution.

Workflow: Two-Step Synthesis and Impurity Formation

Caption: General synthetic workflow and points of impurity introduction.

Q2: My primary challenge is the formation of the dibrominated impurity. How can I minimize this?

Answer:

This is the most common and critical issue. The formation of the dibrominated byproduct occurs because the newly formed monobrominated product is also susceptible to radical bromination. The key is to control the reaction kinetics and stoichiometry precisely.

Causality: The benzylic C-H bond in the starting material and the remaining C-H bond in the monobrominated product are both activated for radical abstraction.[8] If the reaction is allowed to proceed for too long, or if there is a localized excess of the brominating agent, the formation of the dibrominated species becomes significant.

Troubleshooting Protocol: Minimizing Dibromination

• Control Stoichiometry: Use a slight sub-stoichiometric amount of N-Bromosuccinimide (NBS), typically 0.95 to 1.0 equivalents relative to the starting material. This ensures that NBS is the limiting reagent, reducing the chance of a second bromination.

• Monitor the Reaction Closely: Track the reaction's progress using HPLC or TLC every 15-30 minutes. The goal is to quench the reaction as soon as the starting material is consumed to an acceptable level (e.g., <5%), before the dibrominated product begins to accumulate significantly.

• Control Reagent Addition: Add the radical initiator (e.g., AIBN or benzoyl peroxide) in portions or use a syringe pump for slow, continuous addition. This maintains a steady, low concentration of radicals, favoring the more reactive starting material over the product.

• Solvent Choice: While carbon tetrachloride (CCl4) is classic, solvents like 1,2-dichlorobenzene have been shown to provide cleaner and faster reactions, potentially offering better selectivity.[9] Halogenated solvents are generally preferred.[10]

• Temperature Control: Maintain a consistent temperature. For AIBN in CCl4, reflux (around 77°C) is common.[4] Fluctuations can alter the rate of radical initiation and propagation, affecting selectivity.

Impurity Formation Mechanism

Caption: Pathway showing the formation of the dibrominated impurity.

Q3: I have significant amounts of unreacted Methyl 2'-(methyl)-[1,1'-biphenyl]-2-carboxylate remaining. What went wrong?

Answer:

Incomplete conversion during the bromination step typically points to issues with radical initiation or the quality of the reagents.

Causality: Benzylic bromination is a radical chain reaction.[11] If the chain reaction is not efficiently initiated or is prematurely terminated, the reaction will stall.

Troubleshooting Protocol: Driving the Reaction to Completion

• Verify Initiator Activity: Radical initiators like AIBN and benzoyl peroxide have finite shelf lives and can decompose. Use a fresh, properly stored batch. Ensure the reaction temperature is appropriate for the chosen initiator's half-life.

• Check NBS Quality: The quality of NBS can vary between suppliers.[12] Old or improperly stored NBS may have low active bromine content. While trace amounts of HBr or Br2 can help initiate the reaction, significantly degraded NBS will be ineffective.[13]

• Ensure Anhydrous Conditions: Water can interfere with the reaction and potentially hydrolyze the product or reagents.[14] Use anhydrous solvents and dry glassware.

• Sufficient Reaction Time: While over-reaction is a concern, insufficient time will naturally lead to incomplete conversion. Use HPLC analysis to confirm that the reaction has truly stopped progressing before concluding it was an initiator problem.

• Re-initiation: If the reaction stalls with significant starting material remaining, a small, careful addition of more initiator can sometimes restart it. Monitor very closely after this addition to avoid over-bromination.

Q4: How do I remove these impurities effectively?

Answer:

Purification typically involves crystallization or column chromatography. The best method depends on the primary impurity present.

Impurity	Recommended Purification Method	Rationale & Key Considerations
Dibrominated Product	Fractional Crystallization: This is often the most effective method on a larger scale. The monobromo and dibromo compounds have different solubilities in solvent systems like ethyl acetate/hexane or isopropanol. Multiple recrystallizations may be needed.	The polarity difference between the mono- and di-brominated products can be subtle. Careful optimization of the solvent system and cooling rate is critical for effective separation.
Unreacted Starting Material	Column Chromatography: Silica gel chromatography provides excellent separation.[4] A gradient elution, starting with a non-polar solvent system (e.g., 5% ethyl acetate in hexane) and gradually increasing polarity, can effectively separate the non-polar starting material from the more polar brominated product.	The starting material is significantly less polar than the product. This makes chromatographic separation relatively straightforward.
Hydrolyzed Acid	Aqueous Wash: A dilute basic wash (e.g., with aqueous sodium bicarbonate solution) during the workup will deprotonate the carboxylic acid, extracting it into the aqueous layer as a salt.	Be cautious with the strength of the base and contact time. A strong base or prolonged exposure could potentially hydrolyze the desired ester product or cause elimination/substitution on the bromomethyl group.[15]

Q5: What are the best analytical methods for monitoring this reaction and assessing final purity?

Answer:

A combination of chromatographic and spectroscopic methods is ideal for comprehensive analysis.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for both reaction monitoring and final purity assessment.[16][17] A reverse-phase method is typically used.

  • Typical Conditions:

    • Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

    • Mobile Phase: A gradient of Acetonitrile and Water.

    • Detection: UV at ~254 nm.

  • Elution Order: The expected elution order would be: Unreacted Starting Material (least polar) -> Product -> Dibrominated Impurity (most non-polar due to higher halogen content, but often elutes very close to the product) -> Hydrolyzed Acid (most polar). Actual elution order should be confirmed with standards.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities, particularly the starting material and any homo-coupled byproducts.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Indispensable for structural confirmation and identifying key impurities.

  • ¹H NMR Signatures:

    • Starting Material (Ar-CH₃): A singlet around δ 2.4 ppm.

    • Product (Ar-CH₂Br): A sharp singlet around δ 4.5 ppm.[4]

    • Dibromo Impurity (Ar-CHBr₂): A singlet around δ 6.6 ppm.

    • The presence of a peak at ~2.4 ppm in your final product indicates residual starting material. A peak at ~6.6 ppm indicates the dibrominated impurity.

References

• United States Patent 7,943,781 B2. (2011). Process for preparing telmisartan.
• CN103382154B. (2015). Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate.

• Chemistry LibreTexts. (2023). Radical Bromination of Alkenes Part II: Allylic Bromination with NBS. [Link]

• CN102791678A. (2012). Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'.

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. [Link]

• PrepChem. (n.d.). Synthesis of methyl 4'-(bromomethyl)biphenyl-2-carboxylate. [Link]

• Molecules. (2019). Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters. National Institutes of Health. [Link]

• Master Organic Chemistry. (2018). Reactions on the "Benzylic" Carbon: Bromination And Oxidation. [Link]

• Chemistry LibreTexts. (2020). Radical reactions in practice. [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

• University of Glasgow. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• EP1057801A2. (2000). Process for benzylic bromination.

• Analytice. (2021). Laboratories for the analysis of biphenyl (CAS: 92-52-4). [Link]

• ResearchGate. (2017). Hydrolysis of ester that carry alkyl bromide. [Link]

• Master Organic Chemistry. (2013). What is Allylic Bromination?. [Link]

• ResearchGate. (2019). Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. [Link]

• Wikipedia. (2019). N-Bromosuccinimide. [Link]

• ResearchGate. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. [Link]

• Chemistry LibreTexts. (2022). Hydrolysis of Esters. [Link]

• SciELO. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. [Link]

• YouTube. (2018). Radical Bromination: The Primary Alkane Reaction (Theory & Practice). [Link]

• Redalyc. (n.d.). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. [Link]

• ResearchGate. (2017). Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Scientific Update. (2022). Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Biphenyl. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

Sources

• 1. CN103382154B - Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Bromination - Common Conditions [commonorganicchemistry.com]
• 4. prepchem.com [prepchem.com]
• 5. CN102791678A - Method for preparing 4-bromomethyl-[1,1'-biphenyl]-2'-carbonitrile - Google Patents [patents.google.com]
• 6. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. EP1057801A2 - Process for benzylic bromination - Google Patents [patents.google.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. scientificupdate.com [scientificupdate.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. glaserr.missouri.edu [glaserr.missouri.edu]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. scielo.br [scielo.br]

Navigating the Reactivity of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the impact of solvent choice on the reactivity of this versatile intermediate. Our focus is to empower you with the foundational knowledge to control reaction outcomes, specifically directing the desired intramolecular cyclization to form fluorene derivatives while mitigating common side reactions.

Understanding the Core Reactivity

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is a bifunctional molecule primed for intramolecular reactions. The key reactive sites are the benzylic bromide, an excellent electrophile, and the electron-rich biphenyl system, which can act as a nucleophile. This inherent reactivity is a double-edged sword, offering a direct route to valuable tricyclic structures like methyl 9H-fluorene-4-carboxylate, but also presenting challenges such as intermolecular side reactions. The choice of solvent is the most critical parameter in steering the reaction towards the desired product.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My primary goal is to synthesize Methyl 9H-fluorene-4-carboxylate. Which reaction pathway should I aim for, and what is the general mechanism?

Your goal is to facilitate an intramolecular Friedel-Crafts alkylation. This reaction proceeds via an electrophilic aromatic substitution where the benzylic position, activated by the leaving group (bromide), is attacked by the adjacent phenyl ring. The choice of solvent will determine whether the reaction proceeds through an SN1-like or SN2-like transition state.

• SN1-type Pathway: In polar, non-coordinating solvents, the C-Br bond can ionize to form a stable benzylic carbocation. This highly electrophilic intermediate is then rapidly attacked by the neighboring aromatic ring. This pathway is often favored when using a Lewis acid catalyst.

• SN2-type Pathway: In less polar or polar aprotic solvents, a concerted mechanism where the aromatic ring attacks the benzylic carbon while displacing the bromide ion is more likely.

Caption: Competing SN1 and SN2 pathways for intramolecular cyclization.

Troubleshooting 1: I am observing a significant amount of a white, insoluble precipitate, likely a polymer. How can I prevent this?

This is a classic case of an intermolecular reaction outcompeting the desired intramolecular cyclization. At higher concentrations, molecules of the starting material are more likely to react with each other than to cyclize.

Causality: The bromomethyl group of one molecule is being attacked by the phenyl ring of another molecule, leading to a chain reaction and polymer formation.

Solutions:

• High Dilution: The most effective strategy is to perform the reaction under high dilution conditions (e.g., 0.01 M or lower). This dramatically decreases the probability of intermolecular collisions, thereby favoring the intramolecular pathway.

• Slow Addition: A slow, continuous addition of the starting material to the reaction vessel (syringe pump addition) can maintain a low instantaneous concentration, further promoting cyclization.

• Solvent Choice: A solvent that poorly solubilizes the growing polymer chain can sometimes cause it to precipitate out, preventing further polymerization. However, this is a less reliable method of control than dilution.

Caption: Concentration effect on intra- vs. intermolecular reactions.

FAQ 2: What is the role of a Lewis acid, and which one should I choose?

A Lewis acid, such as AlCl₃, FeCl₃, or SnCl₄, can significantly accelerate the intramolecular Friedel-Crafts reaction.[1]

Mechanism of Action: The Lewis acid coordinates to the bromine atom, making it a much better leaving group and promoting the formation of the benzylic carbocation (SN1-like pathway). This increases the electrophilicity of the benzylic carbon, leading to a faster rate of cyclization.

Choosing a Lewis Acid:

• AlCl₃ and FeCl₃: These are strong Lewis acids that are very effective but can sometimes lead to charring or other side reactions if not used carefully. They typically require anhydrous conditions and inert atmospheres.

• SnCl₄: A milder Lewis acid that can offer better selectivity and is often used when stronger Lewis acids cause decomposition.

• Bi(OTf)₃: A modern, highly effective Lewis acid that can be used in catalytic amounts and is often more tolerant of functional groups.[2]

Troubleshooting: If you are observing decomposition or charring with AlCl₃, consider switching to a milder Lewis acid like SnCl₄ or using it at a lower temperature.

Data Summary: Impact of Solvent on Reaction Outcome

The choice of solvent has a profound impact on the reaction pathway and yield. Below is a summary of expected outcomes in different solvent systems.

Solvent Class	Example(s)	Predominant Mechanism	Expected Major Product	Potential Side Reactions & Issues
Non-polar	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	Lewis Acid-catalyzed Friedel-Crafts (SN1-like)	Methyl 9H-fluorene-4-carboxylate	Polymerization (if concentration is high), requires strong Lewis acid.
Polar Aprotic	N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	SN2-like	Methyl 9H-fluorene-4-carboxylate (with a non-nucleophilic base)	Potential for competing SN2 with solvent or base if they are nucleophilic.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	SN1 (solvolysis)	Ether byproduct (Methyl 2'-(methoxymethyl)-[1,1'-biphenyl]-2-carboxylate)	Solvolysis is a major competing reaction. Low yield of cyclized product.

Experimental Protocols

Protocol 1: Lewis Acid-Catalyzed Intramolecular Friedel-Crafts Alkylation (High Yield Cyclization)

This protocol is optimized for the high-yield synthesis of Methyl 9H-fluorene-4-carboxylate.

Materials:

• Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

• Anhydrous Dichloromethane (DCM)

• Anhydrous Aluminum Chloride (AlCl₃)

• Hydrochloric Acid (1 M)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

• Standard glassware for anhydrous reactions (oven-dried)

• Syringe pump (recommended)

Procedure:

• Setup: Assemble an oven-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel (or syringe pump inlet), and a nitrogen inlet.

• Reagent Preparation: In a separate flask, dissolve Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate in anhydrous DCM to a concentration of 0.1 M.

• Catalyst Suspension: To the reaction flask, add anhydrous DCM (to make the final reaction concentration ~0.01 M) and cool to 0 °C in an ice bath. Carefully add AlCl₃ (1.1 equivalents) to the cold DCM to form a suspension.

• Slow Addition: Using a syringe pump, add the solution of the starting material to the stirred AlCl₃ suspension over 4-6 hours. Maintaining a slow addition rate is crucial to prevent polymerization.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete after the addition is finished or shortly thereafter.

• Quenching: Slowly and carefully quench the reaction by adding it to a flask containing crushed ice and 1 M HCl.

• Workup: Separate the organic layer. Wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Caption: Workflow for Lewis acid-catalyzed intramolecular cyclization.

References

• Ashenhurst, J. (2018). Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2021). SN1 vs SN2. [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. [Link]

• Prakash Academy. (2013). Intramolecular Friedel Craft Reaction I Electrophilic Aromatic Substitution. YouTube. [Link]

• Royal Society of Chemistry. (n.d.). Bi(OTf)3-catalysed intramolecular cyclisation of unsaturated acetals. [Link]

• The Organic Chemistry Tutor. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. YouTube. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Bi(OTf)3-catalysed intramolecular cyclisation of unsaturated acetals - RSC Advances (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Telmisartan Synthesis: A Comparative Analysis of Alternatives to Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

For researchers and professionals in drug development, the synthesis of Active Pharmaceutical Ingredients (APIs) is a continuous quest for efficiency, cost-effectiveness, and sustainability. Telmisartan, a widely prescribed angiotensin II receptor antagonist for hypertension, presents a fascinating case study in synthetic strategy evolution. The traditional synthesis, while robust, hinges on the key intermediate, Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate , a reagent associated with certain process challenges. This guide provides an in-depth, comparative analysis of viable alternatives to this conventional building block, supported by experimental data and process insights, to empower you in selecting the optimal synthetic route for your research and development endeavors.

The Conventional Benchmark: Alkylation with Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

The classical approach to Telmisartan involves the N-alkylation of the pre-formed bis-benzimidazole moiety, 2-n-propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)benzimidazole, with Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, followed by ester hydrolysis to yield the final product.

Figure 1: Conventional Telmisartan Synthesis Workflow.

While this method is well-established, it is not without its drawbacks. The synthesis of the bromomethyl intermediate can be complex, and its stability can be a concern. Furthermore, the alkylation step can sometimes lead to the formation of regioisomers, complicating purification. These challenges have spurred the development of innovative alternative strategies that circumvent the need for this specific bromo-ester intermediate.

Alternative Strategies: A Comparative Overview

This guide will delve into three principal alternative approaches that have gained traction in the scientific community:

• The Nitrile Intermediate Route: A subtle variation of the conventional method that offers potential advantages in purification and handling.

• Palladium-Catalyzed Cross-Coupling Reactions: A paradigm shift in the synthetic strategy, building the core biphenyl structure at a different juncture.

• Decarboxylative Cross-Coupling: A novel and elegant approach that showcases the power of modern synthetic methodologies.

The following table provides a high-level comparison of these alternatives against the conventional route.

Synthetic Strategy	Key Intermediate Alternative	Typical Overall Yield	Number of Steps (from common precursors)	Key Advantages	Potential Challenges
Conventional Alkylation	Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	~21-42%[1][2]	8[2]	Well-established, extensive literature.	Stability of bromo-intermediate, potential for regioisomer formation, use of hazardous reagents.
Nitrile Intermediate Route	4'-(Bromomethyl)-[1,1'-biphenyl]-2-carbonitrile	~83% (for the alkylation step)	Similar to conventional	Potentially easier purification of the nitrile intermediate.	Requires a harsh hydrolysis step for the nitrile group.
Suzuki Coupling	Varies (e.g., boronic acids, oxazolines)	Up to 72%[3]	6[1]	High yields, convergent synthesis, avoids bromomethyl intermediate, good regioselectivity.[1][2]	Requires palladium catalyst, optimization of coupling conditions may be necessary.
Decarboxylative Cross-Coupling	Isopropyl phthalate and a chloro-aryl derivative	~35%	8	Novel approach, utilizes readily available starting materials.	Requires optimization of catalyst and reaction conditions, moderate overall yield reported.

In-Depth Analysis of Alternative Synthetic Routes

The Nitrile Intermediate Route: A Strategic Modification

This approach mirrors the conventional synthesis but replaces the methyl ester on the biphenyl fragment with a nitrile group. The alkylation proceeds similarly, followed by a final hydrolysis step to convert the nitrile to the carboxylic acid.

Figure 2: Telmisartan Synthesis via the Nitrile Intermediate.

Expert Insights: The primary advantage of this route lies in the physicochemical properties of the nitrile intermediate. It is often a crystalline solid that is easier to purify by recrystallization compared to the corresponding ester, potentially leading to a higher purity profile of the final API. However, the final hydrolysis of the sterically hindered nitrile group typically requires harsh conditions, such as prolonged heating with a strong base like potassium hydroxide in a high-boiling solvent like ethylene glycol. This can be energy-intensive and may require careful process control to avoid side reactions.

Experimental Protocol: Hydrolysis of Telmisartan Nitrile

• Reaction Setup: In a suitable reaction vessel, suspend 2-cyano-4'-[2-n-propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)benzimidazol-1-ylmethyl]biphenyl (100 g) in ethylene glycol (500 ml).

• Reagent Addition: Add potassium hydroxide (80 g) to the mixture at room temperature.

• Reaction: Heat the reaction mixture and maintain at a reflux temperature for an extended period, monitoring the reaction progress by a suitable chromatographic technique (e.g., HPLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture and precipitate the product by adjusting the pH with an acid. The crude Telmisartan is then collected by filtration and purified by recrystallization.

Palladium-Catalyzed Suzuki Coupling: A Convergent and High-Yielding Strategy

The Suzuki coupling has emerged as a powerful tool in modern organic synthesis, and its application to the synthesis of Telmisartan represents a significant advancement. This convergent approach constructs the central biphenyl bond at a later stage, offering greater flexibility and often higher overall yields. One of the most efficient Suzuki-based routes involves the coupling of 4-formylphenylboronic acid with 2-(2-bromophenyl)-4,4-dimethyl-2-oxazoline. The resulting aldehyde is then elaborated to the final product.

Figure 3: A Suzuki Coupling-Based Synthesis of Telmisartan.

Expert Insights: The elegance of this strategy lies in its convergence and high efficiency. The Suzuki coupling step itself often proceeds in high yield (around 90%) under relatively mild conditions.[4][5] The use of an oxazoline as a protecting group for the carboxylic acid is another key feature, as it is stable to the coupling conditions and can be readily hydrolyzed in the final step.[2] Furthermore, the subsequent reductive amination and cyclization to form the bis-benzimidazole moiety can be performed with high regioselectivity, a significant advantage over the classical alkylation method. A reported overall yield for a similar convergent synthesis is as high as 72%.[3]

Experimental Protocol: Suzuki Coupling for Biaryl Aldehyde Synthesis

• Reaction Setup: To a solution of 2-(2-bromophenyl)-4,4-dimethyl-2-oxazoline (1 equivalent) and 4-formylphenylboronic acid (1.1 equivalents) in a suitable solvent such as THF, add an aqueous solution of sodium carbonate (2 M, 2 equivalents).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.02 equivalents) to the mixture.

• Reaction: Heat the reaction mixture to reflux and maintain for 12 hours, monitoring for completion by TLC or HPLC.

• Work-up and Isolation: After cooling, perform an aqueous work-up, extract the product with an organic solvent, and purify by chromatography or recrystallization to afford the biaryl aldehyde intermediate.[5]

Decarboxylative Cross-Coupling: A Modern and Innovative Approach

A more recent and innovative strategy for the synthesis of the biphenyl core of Telmisartan involves a decarboxylative cross-coupling reaction. This method avoids the need for organometallic reagents like boronic acids and instead utilizes a carboxylic acid salt as one of the coupling partners.

Figure 4: Decarboxylative Cross-Coupling in Telmisartan Synthesis.

Expert Insights: This approach is at the forefront of synthetic innovation and offers a unique disconnection for the biaryl fragment. It leverages readily available and inexpensive starting materials like isopropyl phthalate. The key transformation is a copper and palladium co-catalyzed reaction that proceeds at elevated temperatures. While the reported overall yield of 35% is currently lower than some optimized Suzuki routes, the novelty of the approach and the potential for further optimization make it an exciting area for research. The reaction mechanism is believed to involve the oxidative addition of the aryl halide to the palladium center, followed by transmetalation with the copper carboxylate and subsequent reductive elimination.

Experimental Protocol: Decarboxylative Cross-Coupling

• Reaction Setup: In a reaction vessel, combine potassium monoisopropyl phthalate (1.5 mmol), the aryl chloride (1 mmol), a copper source (e.g., Cu₂O, 5 mol%), a palladium source (e.g., Pd(dba)₂, 2 mol%), and a ligand (e.g., 1,10-phenanthroline, 10 mol%) in a solvent mixture of NMP and quinoline.

• Reaction: Heat the mixture to 170 °C and maintain for 24 hours.

• Work-up and Isolation: After cooling, the reaction mixture is worked up using standard extraction and purification techniques to isolate the biphenyl product.

Conclusion: Choosing the Right Path Forward

The synthesis of Telmisartan offers a compelling illustration of how synthetic chemistry continually evolves to meet the demands of the pharmaceutical industry. While the conventional alkylation route using Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate remains a viable option, the alternatives presented in this guide offer significant advantages in terms of yield, process efficiency, and safety.

• The Nitrile Intermediate Route provides a practical modification with potential benefits in purification.

• The Suzuki Coupling approach stands out as a highly efficient and convergent strategy, likely to be the preferred choice for large-scale manufacturing due to its high overall yield and excellent control of regioselectivity.

• The Decarboxylative Cross-Coupling method, while still in its relative infancy in this specific application, represents a promising avenue for future process development, embodying the principles of modern, sustainable chemistry.

As a Senior Application Scientist, I encourage you to critically evaluate these alternatives in the context of your specific project goals, available resources, and desired scale of production. The experimental protocols and comparative data provided herein should serve as a valuable starting point for your process optimization and development efforts.

References

• Kumar, A. S., Ghosh, S., & Mehta, G. N. (2010). EFFICIENT AND CONVERGENT SYNTHESIS OF TELMISARTAN. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 1(3), 461-470. [Link]

• Kumar, A. S., Ghosh, S., & Mehta, G. N. (2010). Alternative Synthesis of Telmisartan via Suzuki Coupling. Archives of Applied Science Research, 2(5), 135-141. [Link]

• Kumar, A. S., Ghosh, S., Soundararajan, R., & Mehta, G. N. (2009). An improved synthesis of Telmisartan: an antihypertensive drug. ARKIVOC: Online Journal of Organic Chemistry, 2009(10), 247-254. [Link]

• Goossen, L. J., Rodriguez, N., & Lauth-de Viguerie, N. (2010). Efficient and improved synthesis of Telmisartan. Beilstein Journal of Organic Chemistry, 6, 25. [Link]

• Kumar, A. S., Ghosh, S., & Mehta, G. N. (2010). Efficient and improved synthesis of Telmisartan. Beilstein Journal of Organic Chemistry, 6, 25. [Link]

• Kumar, A. S., Ghosh, S., & Mehta, G. N. (2010). Efficient and improved synthesis of Telmisartan. ResearchGate. [Link]

• Reddy, P. P., et al. (2012). An improved process for the preparation of telmisartan.

• Zanardi, F., et al. (2010). A process for the preparation of telmisartan. European Patent Office, EP 2149566 A1. [Link]

• Venkataraman, S., et al. (2007). New Strategy for the Synthesis of Telmisartan: An Antihypertensive Drug. Synthetic Communications, 37(15), 2509-2515. [Link]

• Various Authors. (2015). TELMISARTAN PART 2/3. New Drug Approvals. [Link]

• Goossen, L. J., et al. (2008). Concise Synthesis of Telmisartan via Decarboxylative Cross-Coupling. The Journal of Organic Chemistry, 73(19), 7581-7584. [Link]

• Zhang, J., et al. (2020). An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines. RSC Advances, 10(23), 13717-13721. [Link]

• Martin, A. D., et al. (2021). Highly practical and cost-efficient synthesis of telmisartan: An antihypertensive drug. ResearchGate. [Link]

• Gupton, B. F., et al. (2014). Novel Synthetic Method for Producing Telmisartan. Virginia Commonwealth University Innovation Gateway. [Link]

• Wang, J., et al. (2010). Synthesis of telmisartan and its derivatives and evaluation of their biological activities. ResearchGate. [Link]

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. techtransfer.research.vcu.edu [techtransfer.research.vcu.edu]
• 4. Efficient and improved synthesis of Telmisartan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Alkylating Agents: The Unique Profile of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of an appropriate alkylating agent is a critical decision that dictates the efficiency, selectivity, and ultimate success of a synthetic route. While classic reagents like benzyl bromide offer broad utility, highly specialized molecules are often required for the construction of complex architectures. This guide provides an in-depth comparison of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, a specialized benzylic bromide, with other common alkylating agents. We will explore its unique reactivity profile, which is largely defined by its structural complexity and its crucial role in pharmaceutical synthesis.

The Landscape of Alkylating Agents: A Primer

Alkylating agents are fundamental tools in organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds through the transfer of an alkyl group to a nucleophile. Their reactivity is primarily governed by the nature of the alkyl group (R), the leaving group (X), and the reaction conditions. Benzylic halides, a subclass of alkyl halides, are particularly noteworthy for their enhanced reactivity. This heightened reactivity stems from the ability of the adjacent aromatic ring to stabilize the transition states of both SN1 and SN2 reactions, making them potent electrophiles.[1]

A Specialized Reagent: Profile of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (CAS No: 38399-65-4) is not a general-purpose alkylating agent but rather a high-value intermediate, most notably in the synthesis of the antihypertensive drug Telmisartan.[2][3] Its structure, featuring a biphenyl backbone with a bromomethyl group and a methyl carboxylate in a specific ortho, ortho' arrangement, is tailored for this purpose.

Chemical Identifiers:

• Molecular Formula: C₁₅H₁₃BrO₂[4]

• Molecular Weight: 305.17 g/mol [4]

• IUPAC Name: methyl 2-[2-(bromomethyl)phenyl]benzoate[4]

The synthesis of this molecule is a multi-step process, often starting from 2-cyano-4'-bromomethylbiphenyl, which undergoes a catalyzed reaction with methanol and water under high pressure and temperature to yield the final product.[3] This specialized synthesis underscores its role as a bespoke component for a specific, high-value target.

Comparative Analysis: Reactivity, Sterics, and Synthetic Utility

The utility of an alkylating agent is best understood through comparison. We will evaluate Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate against the archetypal benzyl bromide and other common alkyl halides.

The Benchmark: Benzyl Bromide

Benzyl bromide is a powerful and widely used benzylating agent. Its reactivity is well-documented for a host of nucleophiles. The adjacent phenyl ring significantly enhances the electrophilicity of the benzylic carbon. This is due to the resonance stabilization of the developing positive charge in the transition state of an SN1 reaction, or through favorable pi-orbital interactions in the SN2 transition state.[5][6] This makes benzyl bromide significantly more reactive than simple alkyl bromides like ethyl bromide.[7]

Head-to-Head: Structural and Reactivity Comparison

The key differences between Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate and benzyl bromide lie in steric hindrance and conformational constraints.

• Steric Hindrance: The biphenyl scaffold of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, particularly with the ortho-methyl carboxylate group, creates a much more sterically congested environment around the reactive bromomethyl group compared to benzyl bromide. This increased steric bulk is expected to decrease its reactivity in a classic SN2 pathway, where the nucleophile must approach from the backside of the carbon-bromine bond.[8]

• Reaction Mechanism: While benzyl bromide can readily participate in both SN1 and SN2 reactions depending on the conditions, the steric hindrance in the biphenyl compound might favor an SN1-like pathway if a stable carbocation can be formed.[9] However, its primary documented use in the synthesis of Telmisartan involves an SN2 reaction with a benzimidazole nucleophile, which is successful despite the steric hindrance, likely due to the use of specific reaction conditions (e.g., base and solvent choice) to drive the reaction forward.[10]

• Unique Intramolecular Potential: The ortho-positioning of the bromomethyl and methyl carboxylate groups introduces the potential for intramolecular cyclization. Under basic or thermal conditions, the carboxylate (or its corresponding carboxylate anion) could act as an internal nucleophile, attacking the benzylic carbon to form a seven-membered lactone (a dibenz[c,e]oxepin-5-one derivative). This intramolecular pathway is a unique feature not present in simpler benzyl halides and represents a competing reaction pathway that must be managed during intermolecular alkylations.

Intermolecular vs. Potential Intramolecular Reactivity.

Quantitative Data Summary

The following table summarizes the key characteristics and provides a qualitative comparison of the discussed alkylating agents. Direct kinetic comparisons are scarce in the literature, so reactivity is assessed based on established principles of organic chemistry.

Alkylating Agent	Class	Relative Reactivity	Key Features	Primary Application(s)
Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	Benzylic Bromide	Moderate	Sterically hindered; Predisposed to specific intermolecular reactions; Potential for intramolecular cyclization.	Key intermediate for Telmisartan synthesis.[2]
Benzyl Bromide	Benzylic Bromide	High	Highly reactive via SN1/SN2; Resonance stabilization.[1][5]	General-purpose benzylation of O, N, S, and C nucleophiles.
Ethyl Bromide	Primary Alkyl Bromide	Low	Less reactive than benzylic bromides; No resonance stabilization.[7]	General-purpose ethylation.
Methyl Tosylate	Alkyl Sulfonate	Very High	Excellent leaving group (tosylate); Highly reactive methylating agent.	Methylation when high reactivity is required.

Experimental Protocols

To provide a practical context, the following section details representative experimental protocols.

Workflow for a Typical Alkylation Reaction

The general workflow for using these reagents in an SN2 reaction is consistent, involving the activation of a nucleophile with a base followed by the addition of the alkylating agent.

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. guidechem.com [guidechem.com]
• 3. CN103382154B - Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate - Google Patents [patents.google.com]
• 4. Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate | C15H13BrO2 | CID 46735172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. youtube.com [youtube.com]
• 7. academic.oup.com [academic.oup.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Comparative Guide to the Validation of Analytical Methods for Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

In the landscape of pharmaceutical development and chemical synthesis, the rigorous characterization of novel molecules is paramount. Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, a key intermediate in various synthetic pathways, demands robust analytical methods to ensure its identity, purity, and quality. This guide provides an in-depth comparison of validated analytical methodologies for this compound, designed for researchers, scientists, and drug development professionals. Our focus extends beyond mere procedural outlines to elucidate the scientific rationale behind the selection of methods and validation parameters, ensuring a self-validating and trustworthy analytical framework.

The validation of an analytical procedure is a documented process that demonstrates its suitability for the intended purpose.[1] Regulatory bodies like the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP) have established guidelines that form the bedrock of this process.[2][3][4][5][6] This guide will adhere to these principles, offering a practical application to the specific analytical challenges posed by Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate.

Physicochemical Properties and Analytical Considerations

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (MW: 305.17 g/mol , Formula: C₁₅H₁₃BrO₂) is a non-polar molecule with a biphenyl core, a methyl ester, and a reactive bromomethyl group.[7][8] These structural features dictate the choice of analytical techniques. The presence of a chromophore (the biphenyl system) makes it amenable to UV-based detection in liquid chromatography. Its volatility and thermal stability (to a certain extent) also allow for gas chromatographic analysis. The distinct functional groups (ester carbonyl, C-Br, aromatic C-H) can be characterized using spectroscopic methods.

High-Performance Liquid Chromatography (HPLC): A Quantitative Workhorse

High-Performance Liquid Chromatography (HPLC) is the premier technique for assessing the purity and quantifying the content of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate in reaction mixtures and as a final product. A well-validated HPLC method provides reliable data on the main component and any process-related impurities.

A reversed-phase HPLC (RP-HPLC) method is the logical choice due to the non-polar nature of the analyte. A C18 column is a standard starting point, offering excellent hydrophobic retention. The mobile phase, typically a mixture of an organic solvent (like acetonitrile or methanol) and water, is optimized to achieve a good peak shape and resolution from potential impurities.[9][10] UV detection is selected based on the aromatic nature of the biphenyl rings, which should exhibit strong absorbance in the UV region (around 254 nm).[11]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Accurately weigh and dissolve Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Further dilute to create calibration standards.

• Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of approximately 0.5 mg/mL.

Sources

• 1. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 2. demarcheiso17025.com [demarcheiso17025.com]
• 3. database.ich.org [database.ich.org]
• 4. uspbpep.com [uspbpep.com]
• 5. fda.gov [fda.gov]
• 6. FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy [gmp-compliance.org]
• 7. Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate | C15H13BrO2 | CID 46735172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Methyl 4'-(bromomethyl)biphenyl-2-carboxylate | C15H13BrO2 | CID 11012181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Separation of [1,1’-Biphenyl]-4-carboxylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. researchgate.net [researchgate.net]
• 11. helixchrom.com [helixchrom.com]

A Technical Guide to the Comparative Reactivity of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate Isomers

Introduction

In the landscape of pharmaceutical sciences and organic synthesis, the family of biphenyl derivatives holds a position of significant importance, frequently serving as foundational scaffolds for a variety of bioactive molecules.[1] Among these, Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate stands out as a versatile intermediate, particularly in the synthesis of seven-membered ring systems like dibenzo[a,c]cyclohepten-5-ones, which are core structures in several therapeutic agents.[2][3][4]

The reactivity of this molecule, however, is not straightforward. It is dictated by a fascinating interplay of positional isomerism and a unique form of stereoisomerism known as atropisomerism.[5][6] This guide provides an in-depth analysis of how these isomeric forms influence the molecule's reactivity, offering a comparative framework supported by mechanistic principles and detailed experimental protocols for researchers in organic chemistry and drug development. We will explore the delicate balance between intermolecular nucleophilic substitution and intramolecular cyclization, demonstrating how the specific three-dimensional architecture of each isomer is the ultimate determinant of its chemical fate.

The Structural Foundation of Reactivity: Isomerism in Focus

The reactivity of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate cannot be understood without a thorough appreciation of its structural nuances. Two primary forms of isomerism are at play: positional isomerism and atropisomerism.

Positional Isomerism

The specific placement of the bromomethyl and methyl carboxylate groups on the biphenyl scaffold is critical. The title compound features a 2,2'-substitution pattern, which places the two functional groups in close proximity on adjacent rings. This arrangement is the key prerequisite for the intramolecular reactions discussed later.

Consider an alternative, such as Methyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate . In this isomer, the bromomethyl group is positioned far from the ester group, rendering direct intramolecular cyclization impossible. Its reactivity would be almost exclusively limited to intermolecular reactions at the benzylic bromide site. This guide will focus on the more complex and synthetically versatile 2,2'-isomer.

Atropisomerism: Chirality Without a Chiral Center

The most compelling structural feature of 2,2'-disubstituted biphenyls is atropisomerism , a type of axial chirality that arises from hindered rotation around the single bond connecting the two phenyl rings.[5][7] The steric bulk of the ortho-substituents (in this case, -COOCH3 and -CH2Br) prevents free rotation, locking the molecule into one of two stable, non-superimposable, mirror-image conformations. These separable enantiomers are designated as (Ra) and (Sa).

The consequence of this fixed geometry is profound: the reactive bromomethyl group and the nucleophilic carboxylate (or its precursor ester) have a fixed spatial relationship that differs between the two atropisomers. One isomer will exist in a conformation where the groups are poised for reaction (a syn-like arrangement), while the other will hold them far apart (an anti-like arrangement). This structural disparity is the primary driver of the reactivity differences we will explore.

Caption: Atropisomers of 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylic acid.

Comparative Reactivity: A Tale of Two Pathways

The benzylic bromide moiety is an excellent electrophile, susceptible to attack by nucleophiles.[8][9] For Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate, this opens up two competing reaction pathways: intermolecular substitution and intramolecular cyclization. The preferred pathway is largely governed by the isomeric form of the substrate.

Intermolecular Nucleophilic Substitution

Both atropisomers can react with external nucleophiles (e.g., Nu:⁻). As a primary benzylic halide, the reaction can proceed via an SN2 mechanism with strong nucleophiles or an SN1 mechanism with weaker nucleophiles due to the resonance-stabilized benzylic carbocation that can form.[10][11]

Causality Behind Reactivity Differences:

• SN2 Pathway: The rate of an SN2 reaction is highly sensitive to steric hindrance at the reaction center. It is plausible that one atropisomer presents a more sterically crowded face to an incoming nucleophile than the other, depending on how the non-reacting phenyl ring shields the benzylic carbon. The (Sa)-atropisomer, with its outward-facing -CH2Br group, is predicted to be more susceptible to intermolecular attack than the (Ra)-atropisomer, where the reactive site is more sterically encumbered by the adjacent ring.

• SN1 Pathway: In an SN1 reaction, the rate-determining step is the formation of the carbocation. While both atropisomers would form the same planar carbocation, subtle differences in ground-state energy could lead to minor variations in the activation energy.

Intramolecular Cyclization: The Atropisomer-Dependent Pathway

The most significant difference in reactivity lies in the propensity for intramolecular cyclization. Following hydrolysis of the methyl ester to the carboxylate, the molecule contains both a nucleophile (-COO⁻) and an electrophile (-CH2Br) within the same structure. The carboxylate can perform an intramolecular SN2 attack on the benzylic carbon to form a seven-membered lactone, a key intermediate in the synthesis of dibenzosuberenone.[3][12]

The Decisive Role of Atropisomerism:

• (Ra)-Atropisomer: This isomer holds the carboxylate and bromomethyl groups in a syn-like orientation, pre-organized for reaction. The proximity and proper alignment dramatically lower the entropic barrier to cyclization, resulting in a rapid reaction.

• (Sa)-Atropisomer: In this configuration, the reactive groups are held apart. For cyclization to occur, the molecule would need to overcome the significant energy barrier to rotate into the reactive conformation, a process that is highly restricted. Therefore, intramolecular cyclization is expected to be extremely slow or non-existent for this isomer under normal conditions.

Caption: Logical relationship of reaction pathways for the two atropisomers.

Experimental Validation: Protocols and Data

To empirically validate these hypotheses, a series of kinetic experiments can be designed. The objective is to measure the rate constants for both intermolecular and intramolecular reactions for the isomeric mixture and, ideally, for the separated atropisomers.

Experimental Protocol: Kinetic Analysis of Intramolecular Cyclization

This experiment quantifies the rate at which the carboxylate derivative of the title compound cyclizes.

Step 1: Saponification

• Dissolve Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (1.0 equiv.) in a 3:1 mixture of THF/H₂O.

• Add Lithium Hydroxide (1.5 equiv.) and stir at room temperature for 2-4 hours.

• Monitor the reaction by TLC or LC-MS until all starting material is consumed.

• Acidify the mixture with 1N HCl to pH ~3 and extract the product, 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylic acid, with ethyl acetate.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is used directly in the next step.

Step 2: Kinetic Run (Cyclization)

• Prepare a stock solution of the carboxylic acid from Step 1 in a suitable polar aprotic solvent (e.g., Acetonitrile) of known concentration (e.g., 0.05 M).

• In a thermostated reaction vessel at a set temperature (e.g., 50 °C), add the stock solution and a non-nucleophilic base such as Potassium Carbonate (K₂CO₃, 2.0 equiv.).

• Start a timer immediately upon addition of the base.

• At regular intervals (e.g., t = 0, 5, 10, 20, 40, 60, 90 min), withdraw an aliquot of the reaction mixture.

• Immediately quench the aliquot by adding it to a vial containing a small amount of 1N HCl to neutralize the base and halt the reaction.

• Analyze each quenched aliquot by HPLC to determine the concentration of the starting material and the cyclized lactone product.

Step 3: Data Analysis

• Plot ln([Starting Material]t / [Starting Material]₀) versus time.

• The slope of the resulting line will be equal to -k_obs, where k_obs is the observed pseudo-first-order rate constant for the cyclization. Because the (Sa)-isomer is unreactive, this rate constant primarily reflects the reactivity of the (Ra)-isomer.

Expected Quantitative Data

The following table summarizes the anticipated results from kinetic studies. The rate constants are hypothetical but reflect the expected relative magnitudes based on mechanistic principles.

Isomer / Atropisomer	Reaction Type	Nucleophile	Relative Rate Constant (k)	Expected Outcome
(Ra)-Isomer	Intramolecular Cyclization	Internal -COO⁻	k_intra ≈ 10⁻² s⁻¹ (Fast)	High yield of 7-membered lactone
(Sa)-Isomer	Intramolecular Cyclization	Internal -COO⁻	k_intra ≈ 10⁻⁷ s⁻¹ (Very Slow)	Negligible cyclization
(Ra)-Isomer	Intermolecular Substitution	External Nu:⁻	k_inter ≈ 10⁻⁴ M⁻¹s⁻¹ (Slow)	Minor side product
(Sa)-Isomer	Intermolecular Substitution	External Nu:⁻	k_inter ≈ 10⁻³ M⁻¹s⁻¹ (Moderate)	Major product with external Nu:⁻
4'-Bromo Isomer	Intramolecular Cyclization	Internal -COO⁻	Not Applicable	No reaction
4'-Bromo Isomer	Intermolecular Substitution	External Nu:⁻	≈ 10⁻³ M⁻¹s⁻¹ (Moderate)	Exclusive intermolecular product

Experimental Workflow Diagram

Caption: Experimental workflow for kinetic analysis of intramolecular cyclization.

Conclusion and Outlook

This guide has established that the reactivity of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is profoundly governed by its isomeric structure. While positional isomerism dictates the possibility of intramolecular reactions, it is the molecule's atropisomeric configuration that controls the kinetics and ultimate outcome of these transformations.

Key Findings:

• The (Ra)-atropisomer is structurally pre-organized for intramolecular cyclization, leading to a rapid formation of a seven-membered lactone.

• The (Sa)-atropisomer is conformationally biased against cyclization, favoring intermolecular substitution reactions with external nucleophiles instead.

• This dramatic difference in reactivity highlights the necessity of considering stereochemistry in reaction design. For syntheses targeting the cyclized product, it is crucial to either use the pure (Ra)-isomer or employ conditions that might facilitate atropisomerization to channel the unreactive (Sa)-isomer into the desired reaction pathway.

For researchers in drug development, understanding this relationship is paramount. It allows for the rational design of synthetic routes that can selectively produce complex scaffolds, minimizing unwanted side products and improving overall efficiency. The principles discussed here serve as a powerful reminder that in organic chemistry, structure is not merely a static blueprint but the dynamic conductor of chemical reactivity.

References

• The Organic Chemistry Tutor. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. YouTube. [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. Khan Academy. [Link]

• Knowles Group, Princeton University. (2018). Atropisomers. [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. [Link]

• Pharmaguideline. (n.d.). Stereo Isomerism in Biphenyl Compounds (Atropisomerism) and Conditions for Optical Activity. [Link]

• Google Patents. (n.d.). US4560787A - Process for preparing 10,11-dihydro-5H-dibenzo[a,d]cycloheptene-5-one compounds.

• Slideshare. (n.d.). Biphenyl derivatives & Atropisomerism. [Link]

• University of Calgary. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. [Link]

• ResearchGate. (n.d.). Atropisomerism of biphenyl compound 2. [Link]

• Master Organic Chemistry. (2018). Reactions on the "Benzylic" Carbon: Bromination And Oxidation. [Link]

• Bulletin of the Korean Chemical Society. (n.d.). Synthesis and Optical Resolution of (±)10,11-Dihydroxy-5H-dibenzo[a,d]cyclohepten-5-one. [Link]

• Canadian Science Publishing. (n.d.). Synthesis of 5H-dibenzo[a,d]cycloheptene-5-carboxylic acid and related compounds. [Link]

• Filo. (2025). Explain steric effect in biphenyls. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US4560787A - Process for preparing 10,11-dihydro-5H-dibenzo[a,d]cycloheptene-5-one compounds - Google Patents [patents.google.com]
• 3. Synthesis and Optical Resolution of (±)10,11-Dihydroxy-5H-dibenzo[a,d]cyclohepten-5-one -Journal of Applied Biological Chemistry | Korea Science [koreascience.kr]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Stereo Isomerism in Biphenyl Compounds (Atropisomerism) and Conditions for Optical Activity | Pharmaguideline [pharmaguideline.com]
• 6. Biphenyl derivatives & Atropisomerism | PPTX [slideshare.net]
• 7. knowleslab.princeton.edu [knowleslab.princeton.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Khan Academy [khanacademy.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. 5-Dibenzosuberenone synthesis - chemicalbook [chemicalbook.com]

A Senior Application Scientist's Guide to Large-Scale Synthesis: A Cost-Benefit Analysis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical manufacturing, the synthesis of key intermediates is a critical determinant of the final drug's cost, purity, and environmental footprint. One such pivotal intermediate is Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate , a cornerstone in the production of angiotensin II receptor blockers (ARBs), a class of antihypertensive drugs colloquially known as "sartans," including the widely prescribed Telmisartan.

This guide provides an in-depth cost-benefit analysis of utilizing Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate in large-scale synthesis, comparing it with its primary alternative, 4'-bromomethyl-2-cyanobiphenyl . As Senior Application Scientists, our goal is to move beyond mere procedural descriptions and delve into the causality behind experimental choices, offering a self-validating system of protocols and a comprehensive analysis to inform your process development decisions.

The Biphenyl Core: Alternative Strategies for a Key Synthetic Junction

The synthesis of many sartan drugs necessitates the introduction of a biphenylmethyl moiety. The two predominant industrial strategies to achieve this involve the use of either Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate or 4'-bromomethyl-2-cyanobiphenyl. The choice between these intermediates has significant implications for the overall efficiency, cost, and safety of the manufacturing process.

The synthetic routes generally converge on the formation of the biphenyl structure, often via a Suzuki coupling reaction, followed by benzylic bromination of a methyl group at the 4'-position. The divergence lies in the nature of the functional group at the 2-position of the second phenyl ring: a methyl ester or a nitrile.

Comparative Analysis: A Head-to-Head Evaluation

To provide a clear and objective comparison, the following sections break down the key performance indicators for the large-scale synthesis of both intermediates.

Cost Analysis: From Starting Materials to Reagents

The economic viability of a synthetic route is paramount in pharmaceutical manufacturing. The following table provides an estimated cost comparison of the primary starting materials and key reagents for the two routes. Prices are indicative and can fluctuate based on supplier, purity, and volume.

Component	Route 1: Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	Route 2: 4'-bromomethyl-2-cyanobiphenyl	Key Considerations
Starting Material	4-Methylbiphenyl-2-carboxylic acid	4'-Methyl-2-cyanobiphenyl (OTBN)	OTBN is a widely available and relatively inexpensive starting material, with bulk pricing around $10/kg[1][2]. 4-Methylbiphenyl-2-carboxylic acid is also commercially available but can be more expensive.
Brominating Agent	N-Bromosuccinimide (NBS) or Bromine (Br₂)	N-Bromosuccinimide (NBS) or Bromine (Br₂)	NBS is a solid, making it easier to handle on a large scale, but it is more expensive than liquid bromine, with prices ranging from $460 to over $1000/kg depending on grade[3]. Bromine is cheaper but highly corrosive and hazardous to handle[4][5][6].
Catalyst (for Biphenyl Formation)	Palladium-based catalyst (e.g., Pd(OAc)₂)	Palladium-based catalyst (e.g., Pd(OAc)₂)	The cost of palladium catalysts can be significant, though catalyst loading is typically low[7][8]. The cost of the catalyst is a shared factor for both routes.
Solvents	Chlorinated solvents (e.g., 1,2-dichloroethane), acetonitrile	Chlorinated solvents (e.g., 1,2-dichloroethane), ethyl acetate	The choice of solvent impacts both cost and environmental footprint. Acetonitrile and ethyl acetate are generally preferred over chlorinated solvents from a green chemistry perspective.
Subsequent Hydrolysis	Base-catalyzed hydrolysis of the ester	Acid or base-catalyzed hydrolysis of the nitrile	Nitrile hydrolysis often requires harsh conditions (strong acids or bases and high temperatures), which can lead to higher energy costs and the formation of byproducts[9]. Ester hydrolysis is typically milder.

Expert Insight: While the initial starting material for the cyano-route (OTBN) is often more cost-effective, the overall process cost can be influenced by the subsequent harsh hydrolysis step required to convert the nitrile to a carboxylic acid. This step can impact yield and purity, potentially necessitating additional purification steps.

Process Efficiency and Yield

The efficiency of a chemical process is not solely determined by the final yield but also by factors such as reaction time, throughput, and the formation of impurities.

Parameter	Route 1: Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	Route 2: 4'-bromomethyl-2-cyanobiphenyl	References and Notes
Benzylic Bromination Yield	Typically 70-85%	Typically 85-95%	Yields are highly dependent on reaction conditions. The use of Br₂ can lead to higher selectivity and yields of the desired monobromo product (90-95%) compared to NBS (85-90%)[10].
Purity and Impurity Profile	Key impurity is the dibromo-adduct.	Key impurity is the dibromo-adduct. The subsequent hydrolysis of the nitrile can introduce additional impurities.	The formation of the dibromo byproduct is a common challenge in benzylic bromination and requires careful control of reaction conditions[11].
Reaction Time	Varies with conditions, but photochemical bromination can be rapid.	Continuous flow processes have demonstrated high throughput, with residence times as low as 15 seconds for benzylic bromination[12].
Scalability	Both routes are scalable. Continuous flow reactors offer advantages for photochemical bromination steps, improving safety and efficiency[12][13].	The use of solid NBS can be challenging for large-scale continuous addition, often requiring dissolution in solvents like DMF, which has its own safety and environmental concerns[6].

Expert Insight: The cyano-route often boasts a higher yield in the bromination step. However, the subsequent hydrolysis of the nitrile is a critical and often problematic step on a large scale. Incomplete hydrolysis or the formation of amide intermediates can complicate purification and reduce the overall yield of the final active pharmaceutical ingredient (API). The ester in Route 1 is generally more straightforward to hydrolyze under milder conditions.

Safety and Environmental, Health, and Safety (EHS) Considerations

The safety of personnel and the environmental impact of a manufacturing process are non-negotiable aspects of modern pharmaceutical development.

Factor	Route 1: Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate	Route 2: 4'-bromomethyl-2-cyanobiphenyl	Mitigation and Best Practices
Brominating Agent Hazards	NBS is a solid and less volatile, but a powerful oxidizing agent. Bromine is highly toxic, corrosive, and volatile[4][5].	Same as Route 1.	Use of closed systems, proper personal protective equipment (PPE), and well-ventilated areas are crucial. In-situ generation of bromine can be a safer alternative to handling bulk bromine.
Cyanide Hazards	Not applicable.	The use of a nitrile intermediate introduces cyanide toxicity risks. Hydrogen cyanide (HCN) is a highly toxic gas[14].	Strict containment protocols, dedicated cyanide handling and detoxification procedures for waste streams are mandatory. Cyanide in wastewater is a significant environmental concern[9][15][16].
Solvent Waste	Use of chlorinated solvents is a significant environmental concern.	Use of chlorinated solvents is also common, but greener alternatives like ethyl acetate are also used[17].	Implementing solvent recovery and recycling programs is essential. Adopting greener solvents where possible is a key principle of green chemistry.
Byproduct Waste	Succinimide from NBS, and brominated byproducts.	Succinimide from NBS, brominated byproducts, and cyanide-containing waste from hydrolysis.	Proper waste treatment protocols are essential. The succinimide byproduct from NBS is a solid waste that needs to be managed.

Expert Insight: The most significant EHS differentiator is the presence of the nitrile group in Route 2. The handling of cyanide-containing compounds and the treatment of cyanide-contaminated waste streams require specialized infrastructure and rigorous safety protocols, adding to the operational complexity and cost. From a "green chemistry" perspective, avoiding the use of cyanides is a significant advantage for Route 1.

Experimental Protocols: A Practical Guide

The following are representative, step-by-step protocols for the key benzylic bromination step in both synthetic routes. These are intended as a guide and should be optimized for specific laboratory or plant conditions.

Protocol 1: Synthesis of 4'-bromomethyl-2-cyanobiphenyl

This protocol is adapted from established industrial processes and emphasizes safety and efficiency.

Materials:

• 4'-Methyl-2-cyanobiphenyl (OTBN)

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO) or 2,2'-Azobisisobutyronitrile (AIBN) (radical initiator)

• 1,2-Dichloroethane or Ethyl acetate (solvent)

• Sodium bicarbonate solution (5%)

• Water

Procedure:

• In a suitable reaction vessel equipped with a stirrer, condenser, and nitrogen inlet, dissolve 4'-Methyl-2-cyanobiphenyl in the chosen solvent.

• Add N-Bromosuccinimide (1.05-1.1 equivalents) and the radical initiator (catalytic amount) to the solution.

• Heat the reaction mixture to reflux (for thermal initiation) or irradiate with a suitable light source (for photochemical initiation). The reaction is exothermic and should be controlled carefully[18].

• Monitor the reaction progress by a suitable analytical technique (e.g., HPLC, TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid succinimide byproduct and wash it with a small amount of the solvent.

• Wash the filtrate with a 5% sodium bicarbonate solution and then with water to remove any remaining acidic byproducts.

• Dry the organic layer over a suitable drying agent (e.g., sodium sulfate) and concentrate under reduced pressure to obtain the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure 4'-bromomethyl-2-cyanobiphenyl (typically as a white to off-white solid)[17]. A typical yield for this process is around 85%[17].

Protocol 2: Synthesis of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

This protocol follows a similar benzylic bromination strategy.

Materials:

• Methyl 4'-methyl-[1,1'-biphenyl]-2-carboxylate

• N-Bromosuccinimide (NBS)

• Radical initiator (AIBN or BPO)

• Carbon tetrachloride or other suitable solvent

• Sodium bicarbonate solution (5%)

• Water

Procedure:

• Charge a reaction vessel with Methyl 4'-methyl-[1,1'-biphenyl]-2-carboxylate and the solvent.

• Add N-Bromosuccinimide and the radical initiator.

• Heat the mixture to reflux or irradiate with light to initiate the reaction.

• Monitor the reaction until the starting material is consumed.

• Cool the reaction mixture and filter off the succinimide.

• Wash the organic phase with sodium bicarbonate solution and water.

• Dry the organic layer and remove the solvent under vacuum.

• Purify the crude product by recrystallization to obtain Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate.

Visualizing the Workflow: Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the synthetic workflows for the two routes.

Caption: Comparative synthetic workflows for the methyl ester and nitrile intermediates.

Conclusion and Recommendations

The choice between Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate and 4'-bromomethyl-2-cyanobiphenyl for large-scale synthesis is a multifaceted decision that extends beyond simple yield comparisons.

• For organizations prioritizing cost-effectiveness and with established infrastructure for handling cyanides, the 4'-bromomethyl-2-cyanobiphenyl route (Route 2) may appear attractive due to the lower cost of the starting material, 4'-Methyl-2-cyanobiphenyl (OTBN). However, this advantage must be carefully weighed against the significant safety and environmental challenges associated with cyanide use and the potentially problematic hydrolysis step.

• For organizations prioritizing safety, environmental responsibility, and a more streamlined downstream process, the Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate route (Route 1) presents a compelling alternative. While the initial starting material may be more expensive, this route avoids the hazards of cyanide and the complexities of nitrile hydrolysis, potentially leading to a more robust and "greener" overall manufacturing process. The milder conditions for the final hydrolysis step can also lead to a cleaner product profile, reducing the burden of purification.

Ultimately, the optimal choice will depend on a company's specific capabilities, risk tolerance, and commitment to sustainable manufacturing practices. It is imperative for process development teams to conduct a thorough internal audit of their facilities and expertise before committing to a specific large-scale synthetic route. This guide provides the foundational data and expert insights to initiate that critical evaluation.

References

• Optimization of reaction conditions for the benzylic bromination of 1... - ResearchGate. Available from: [Link]

• US5621134A - Method for producing 4'-bromomethyl-2-cyanobiphenyl - Google Patents.

• Cyanides in the environment—analysis—problems and challenges - PMC - NIH. Available from: [Link]

• Synthesis of telmisartan and its derivatives and evaluation of their biological activities. Available from: [Link]

• Low-cost preparation method of 4'-bromomethyl -2- cyanobiphenyl - Eureka | Patsnap.

• A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• An improved synthesis of telmisartan via the copper-catalyzed cyclization of o-haloarylamidines - RSC Publishing. Available from: [Link]

• N Bromosuccinimide - Latest Price, Manufacturers & Suppliers - IndiaMART. Available from: [Link]

• Reviews of the Environmental Effects of Pollutants: V - Cyanide - epa nepis. Available from: [Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC - NIH. Available from: [Link]

• BROMINE BROMINE - Safety Handbook - icl-group-sustainability.com. Available from: [Link]

• Benzylic Bromination - Chemistry Steps. Available from: [Link]

• Hydrogen cyanide - Wikipedia. Available from: [Link]

• (PDF) Telmisartan-Antihypertensive Drug: A Short Review on Synthetic Methods. Available from: [Link]

• Selectivity of Aryl and Benzylic Bromination - University of Glasgow. Available from: [Link]

• Hydrolysis and cyanide speciation of some heavy metals relevant to the fate of cyanide in the environment - ResearchGate. Available from: [Link]

• New Strategy for the Synthesis of Telmisartan: An Antihypertensive Drug. Available from: [Link]

• Bromine: incident management - GOV.UK. Available from: [Link]

• Efficient and improved synthesis of Telmisartan - PMC - PubMed Central - NIH. Available from: [Link]

• The fate of cyanide in leach wastes at gold mines: an environmental perspective. Available from: [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Available from: [Link]

• Than 99 Powder 2-Cyano -4-Methyl Biphenyl /OTBN, 114772-53-1 at ₹ 1500/kg in Kanpur. Available from: [Link]

• A Dangerous Bromance - Scientific Update - UK. Available from: [Link]

• Continuous photochemical benzylic bromination using in situ generated Br2 - Green Chemistry. Available from: [Link]

• Green synthesis method of bromomethylbiphenyl compound - Eureka | Patsnap.

• The impact of earth-abundant metals as a replacement for Pd in cross coupling reactions. Available from: [Link]

• N-Bromosuccinimide Market Size, Share | Industry Forecast, 2032. Available from: [Link]

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry - MDPI. Available from: [Link]

• Synthesis of b) 4'-Bromomethyl-2-cyanobiphenyl - PrepChem.com. Available from: [Link]

Sources

• 1. 4'-Methyl-2-cyanobiphenyl | 114772-53-1 [chemicalbook.com]
• 2. m.indiamart.com [m.indiamart.com]
• 3. dir.indiamart.com [dir.indiamart.com]
• 4. icl-group-sustainability.com [icl-group-sustainability.com]
• 5. dollycorporation.com [dollycorporation.com]
• 6. scientificupdate.com [scientificupdate.com]
• 7. The impact of earth-abundant metals as a replacement for Pd in cross coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00482E [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Cyanides in the environment—analysis—problems and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US5621134A - Method for producing 4'-bromomethyl-2-cyanobiphenyl - Google Patents [patents.google.com]
• 11. asianpubs.org [asianpubs.org]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Hydrogen cyanide - Wikipedia [en.wikipedia.org]
• 15. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 16. The fate of cyanide in leach wastes at gold mines: an environmental perspective [pubs.usgs.gov]
• 17. Low-cost preparation method of 4'-bromomethyl -2- cyanobiphenyl - Eureka | Patsnap [eureka.patsnap.com]
• 18. Green synthesis method of bromomethylbiphenyl compound - Eureka | Patsnap [eureka.patsnap.com]

A Senior Application Scientist's Guide to the Spectroscopic Comparison of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

Introduction: The Critical Role of a Key Intermediate

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (CAS No: 38399-65-4) is a deceptively simple-looking molecule that holds significant importance in the pharmaceutical industry. It serves as a pivotal building block in the synthesis of angiotensin II receptor blockers (ARBs), a class of drugs widely prescribed for hypertension, with Telmisartan being a prominent example[1]. In multi-step organic synthesis, the purity of each intermediate is paramount. The presence of even minor impurities in a starting material like this can propagate through subsequent steps, leading to the formation of hard-to-remove, structurally similar byproducts in the final Active Pharmaceutical Ingredient (API). This not only complicates purification and reduces overall yield but can also introduce potentially harmful substances, posing a direct risk to patient safety and creating regulatory hurdles.

This guide provides a comprehensive framework for researchers, process chemists, and quality control analysts to conduct a rigorous spectroscopic comparison of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate sourced from different commercial suppliers. We will move beyond a simple purity percentage, focusing instead on building a complete "impurity profile" using a suite of standard analytical techniques. The causality behind each experimental choice will be explained to empower the user not just to follow a protocol, but to understand and interpret the results with confidence.

Understanding the Molecule and Its Potential Pitfalls

The structure of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate features a biphenyl core, a methyl ester, and a reactive benzylic bromide functional group.[2] Its synthesis typically involves a Suzuki-Miyaura coupling to form the biphenyl skeleton, followed by a radical bromination of the methyl group at the 2'-position. Each of these steps can introduce specific impurities.

Caption: Potential impurities associated with the target compound.

Common Impurities to Anticipate:

• Unreacted Starting Material: Methyl 2'-methyl-[1,1'-biphenyl]-2-carboxylate, the precursor to the bromination step.

• Suzuki Coupling Byproducts: Homocoupling of the boronic acid or aryl halide starting materials can lead to symmetrical biphenyl impurities.[3][4] Residual palladium catalysts or boronic acid complexes may also be present.[5]

• Over-bromination: Formation of Methyl 2'-(dibromomethyl)-[1,1'-biphenyl]-2-carboxylate if the bromination reaction is not carefully controlled.[6]

• Hydrolysis Product: The benzylic bromide is susceptible to hydrolysis, especially in the presence of moisture, converting the -CH₂Br group to a -CH₂OH (benzylic alcohol) group. The benzylic position is reactive due to the stability of the resulting carbocation or radical intermediate.[7][8][9]

The Analytical Workflow: A Multi-Pronged Approach for Quality Assessment

No single technique can provide a complete picture. A robust, self-validating system relies on the orthogonal data provided by multiple spectroscopic methods. This workflow ensures that structural identity, functional group integrity, purity, and impurity profiles are all thoroughly assessed.

Caption: A comprehensive workflow for comparative analysis.

Experimental Protocols: The Foundation of Reliable Data

The following protocols are designed to be both detailed for execution and explanatory in their reasoning.

Proton and Carbon-13 NMR Spectroscopy (¹H & ¹³C NMR)

Expertise & Experience: NMR is the most powerful tool for unambiguous structure confirmation and provides a direct, quantitative measure of purity against a known standard or by relative integration of impurity signals.

Protocol:

• Sample Preparation: Accurately weigh approximately 10-15 mg of the sample into an NMR tube. Add ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is an excellent choice as it is a good solvent for the compound and its signals do not interfere with the key analyte peaks. Add a small, known amount of an internal standard with a sharp, isolated signal (e.g., 1,3,5-trimethoxybenzene) if absolute quantitative purity (qNMR) is desired.

• ¹H NMR Acquisition:

  • Use a spectrometer of at least 400 MHz to ensure adequate signal dispersion.

  • Acquire data with a sufficient relaxation delay (d1) of at least 5 times the longest T1 of any proton of interest (a 5-7 second delay is generally safe for this type of molecule) to ensure accurate integration.

  • Acquire at least 16 scans for a good signal-to-noise ratio.

• ¹H NMR Data Analysis:

  • Confirm Identity: Look for the characteristic signals:

    • ~4.5 ppm (singlet, 2H): The key benzylic protons of the -CH₂Br group.

    • ~3.6 ppm (singlet, 3H): The methyl ester protons (-OCH₃).

    • ~7.2-8.0 ppm (multiplet, 8H): The aromatic protons.

  • Assess Purity & Impurities:

    • Integrate all signals. The ratio of the benzylic, methyl, and aromatic protons should be 2:3:8.

    • Look for a singlet around 2.3 ppm , which corresponds to the methyl group of the unreacted starting material. The relative integration of this peak to the product's methyl ester peak gives a direct molar percentage of this impurity.

    • A signal around 4.7 ppm (often a slightly broader singlet) indicates the presence of the hydrolyzed benzylic alcohol.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This is crucial for confirming the carbon backbone. Key signals include the ester carbonyl (~168 ppm), the benzylic carbon (~33 ppm), and the methyl ester carbon (~52 ppm), along with the aromatic carbons.

Fourier-Transform Infrared Spectroscopy (FT-IR)

Expertise & Experience: FT-IR is a rapid and effective technique for confirming the presence of key functional groups. It is particularly useful for quickly screening for the hydrolysis byproduct.

Protocol:

• Sample Preparation: Use an instrument with an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid sample directly onto the ATR crystal. This requires minimal sample preparation and provides excellent data.

• Acquisition: Collect the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Analysis:

  • Confirm Identity:

    • ~1720 cm⁻¹: Strong C=O stretch from the methyl ester.

    • ~1280 cm⁻¹: Strong C-O stretch from the ester.

    • ~3100-3000 cm⁻¹: Aromatic C-H stretches.

    • ~3000-2850 cm⁻¹: Aliphatic C-H stretches.

    • ~1600-1450 cm⁻¹: Aromatic C=C ring stretches.[10][11][12]

  • Screen for Impurities: The most critical region to check is ~3500-3200 cm⁻¹ . The absence of a broad absorption band here indicates the absence of the -OH group from the hydrolysis byproduct.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Trustworthiness: LC-MS combines the separation power of HPLC with the sensitive detection and mass identification capability of mass spectrometry.[13][14] This is the gold standard for detecting trace-level impurities that may be invisible to NMR.[15][16][17]

Protocol:

• Sample Preparation: Prepare a stock solution of each sample at 1 mg/mL in acetonitrile. Further dilute to ~50 µg/mL with an initial mobile phase composition (e.g., 50:50 acetonitrile:water).

• LC Method:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B (e.g., 30%), ramp up to a high percentage (e.g., 95%) over several minutes to elute all components.

  • Flow Rate: 0.3 mL/min.

• MS Method:

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • Scan Range: m/z 100-500.

  • Analysis: Look for the protonated molecular ion [M+H]⁺. Due to the isotopic pattern of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio), the target molecule will appear as a pair of peaks of nearly equal intensity at m/z 305.0 and 307.0 .

• Data Analysis:

  • The main peak in the total ion chromatogram (TIC) should correspond to the target molecule with the expected m/z of 305/307.

  • Integrate all peaks in the chromatogram to determine the purity by area percent.

  • Examine the mass spectrum of any minor peaks.

    • An impurity with m/z 227.1 would correspond to the unreacted starting material [M+H]⁺.

    • An impurity with m/z 243.1 would correspond to the hydrolyzed alcohol product [M+H]⁺.

Comparative Data Summary

The following table presents hypothetical data from the analysis of three different commercial suppliers to illustrate how the results should be structured for a clear comparison.

Parameter	Supplier A	Supplier B	Supplier C
Appearance	White crystalline solid	Off-white powder	Slightly yellowish solid
Purity by ¹H NMR	>99.0%	~97.5%	~98.0%
Key Impurities (¹H NMR)	No detectable impurities	~2.5% unreacted starting material (peak at 2.3 ppm)	~1.5% hydrolysis product (peak at 4.7 ppm)
FT-IR O-H Region	Flat baseline	Flat baseline	Small, broad peak ~3400 cm⁻¹
Purity by LC-MS (Area %)	99.6%	97.8%	98.2%
Key Impurities (LC-MS)	Unidentified peak at 0.1% (m/z 211.1)	2.1% peak with m/z 227.1	1.6% peak with m/z 243.1
Overall Assessment	High purity, suitable for all applications.	Contains significant starting material; may require purification before use.	Shows signs of degradation; stability may be a concern.

Conclusion and Recommendations

This guide demonstrates a robust, multi-technique workflow for the comprehensive quality assessment of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. Our hypothetical data reveals that Supplier A provides the highest quality material, suitable for sensitive applications. Supplier B's material contains a significant amount of the synthetic precursor, which could interfere with subsequent reactions. Supplier C's product shows evidence of hydrolysis, suggesting potential issues with their manufacturing process or storage conditions.

For the practicing scientist, the key takeaways are:

• Trust but Verify: Never rely solely on a supplier's Certificate of Analysis. Always perform in-house QC on critical reagents.

• Choose the Right Tool: Use a combination of NMR for structure and quantification, FT-IR for rapid functional group checks, and LC-MS for high-sensitivity impurity profiling.

• Know Your Impurities: Understanding the synthetic route allows you to anticipate and specifically look for the most likely byproducts.

• Context Matters: The "best" supplier may depend on the application. For early-stage discovery, a slightly less pure but more affordable batch might be acceptable. For late-stage process development or GMP synthesis, the highest possible purity and batch-to-batch consistency are non-negotiable.

By adopting this analytical mindset, researchers can ensure the quality and integrity of their starting materials, leading to more reliable, reproducible, and successful scientific outcomes.

References

• National Center for Biotechnology Information. "Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate." PubChem Compound Summary for CID 46735172. Available from: [Link]

• National Center for Biotechnology Information. "Methyl 4'-(bromomethyl)biphenyl-2-carboxylate." PubChem Compound Summary for CID 11012181. Available from: [Link]

• Google Patents. "Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate." CN103382154B.

• Drug Development & Delivery. "Application of LCMS in small-molecule drug development." Available from: [Link]

• ResearchGate. "Impurities formed during the Suzuki−Miyaura coupling." Available from: [Link]

• ResearchGate. "IR spectra of the biphenyl." Available from: [Link]

• Master Organic Chemistry. "Reactions on the 'Benzylic' Carbon: Bromination And Oxidation." Available from: [Link]

• Chemistry Steps. "Benzylic Bromination." Available from: [Link]

• Thai Science. "Synthesis and Optical Properties of a Biphenyl Compound." Available from: [Link]

• Pacific BioLabs. "Identity and Purity - Small Molecules." Available from: [Link]

• Chemistry Stack Exchange. "What are the byproducts in a Suzuki reaction?" Available from: [Link]

• Chemistry LibreTexts. "Suzuki-Miyaura Coupling." Available from: [Link]

• University of Calgary. "Ch 11: Benzylic systems." Available from: [Link]

• ResearchGate. "FIR absorption spectrum of biphenyl and comparison with theoretical..." Available from: [Link]

• PubMed. "Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization." Available from: [Link]

• Advanced ChemBlocks. "4-(Bromomethyl)-[1,1'-biphenyl]-2-carboxylic acid methyl ester." Available from: [Link]

• NIST. "Biphenyl - IR Spectrum." NIST Chemistry WebBook, SRD 69. Available from: [Link]

• Organic Chemistry Portal. "Benzyl bromide synthesis by bromination or substitution." Available from: [Link]

• Royal Society of Chemistry. "CHAPTER 13: Recent Advances/Contributions in the Suzuki–Miyaura Reaction." Available from: [Link]

• Springer. "Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS." Available from: [Link]

• Chemistry LibreTexts. "Benzylic Bromination of Aromatic Compounds." Available from: [Link]

Sources

• 1. CN103382154B - Synthetic method of methyl 4'-bromomethylbiphenyl-2-carboxylate - Google Patents [patents.google.com]
• 2. Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate | C15H13BrO2 | CID 46735172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Biphenyl [webbook.nist.gov]
• 13. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 14. pacificbiolabs.com [pacificbiolabs.com]
• 15. Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 17. synthinkchemicals.com [synthinkchemicals.com]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate

This guide provides essential safety protocols and operational procedures for the handling and disposal of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate (CAS No. 38399-65-4). It is intended for researchers, scientists, and drug development professionals. The information herein is synthesized from authoritative safety data sheets and chemical safety literature to ensure the highest level of protection and operational integrity.

Hazard Identification and Risk Assessment

Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate is a chemical intermediate that requires careful handling due to its potential health hazards. The primary risks associated with this compound are:

• Serious Eye Irritation: Contact can cause significant eye damage.[1]

• Skin Irritation and Allergic Reaction: The compound is an irritant and may cause an allergic skin reaction.[1]

• Respiratory Tract Irritation: Inhalation of dust or vapors can irritate the mucous membranes and upper respiratory tract.[1]

• Potential Lachrymator: As a bromomethyl-substituted aromatic compound, it should be handled as a potential lachrymator, a substance that irritates the eyes and causes tearing.[2]

• Unknown Toxicological Properties: The toxicological properties of this specific compound have not been fully investigated, warranting a cautious approach.[1]

Due to these hazards, all work with this compound must be conducted with appropriate engineering controls and personal protective equipment (PPE).

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to minimize exposure. The selection of PPE should be based on the specific laboratory operation being performed.

Operation	Required Personal Protective Equipment
Weighing and Transfer of Solid	- Double-gloved with nitrile gloves- Chemical-resistant lab coat- Chemical splash goggles and a full-face shield- NIOSH-approved respirator with organic vapor/acid gas cartridges
Dissolution and Reaction Setup	- Nitrile gloves- Chemical-resistant lab coat- Chemical splash goggles
Work-up and Purification	- Nitrile gloves- Chemical-resistant lab coat- Chemical splash goggles
Spill Cleanup	- Double-gloved with nitrile gloves- Chemical-resistant lab coat or disposable coveralls- Chemical splash goggles and a full-face shield- NIOSH-approved respirator with organic vapor/acid gas cartridges

Gloves: While specific permeation data for this compound is unavailable, nitrile gloves are generally recommended for incidental contact with a wide range of chemicals.[3] For prolonged handling or in the case of a spill, heavier-duty gloves or changing gloves frequently is advised. Always inspect gloves for any signs of degradation before use.[4]

Eye and Face Protection: Chemical splash goggles are the minimum requirement. When handling the solid compound outside of a fume hood or when there is a risk of splashing, a full-face shield should be worn in addition to goggles.[1]

Respiratory Protection: When handling the solid compound, a NIOSH-approved respirator with organic vapor and acid gas cartridges is recommended to prevent inhalation of dust particles and potential vapors.[5][6] A respirator is also necessary during spill cleanup.

Protective Clothing: A chemical-resistant lab coat should be worn at all times. For large-scale operations or during spill cleanup, disposable coveralls may be necessary to prevent skin contact.

Operational Plan: From Receipt to Reaction

A systematic approach to handling ensures safety at every step.

• Upon receipt, inspect the container for any damage.

• Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents, acids, and bases.[1]

• The storage container should be kept tightly closed.[1]

• All weighing and transfer of the solid compound should be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Use a dedicated set of spatulas and weighing boats.

• Clean the weighing area and equipment thoroughly after use.

• Add the solid compound to the solvent slowly to avoid splashing.

• Ensure the reaction vessel is properly secured and that all connections are tight.

• Conduct the reaction in a well-ventilated fume hood.

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or spill.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water.[1] If irritation persists, seek medical advice.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

• Minor Spill:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or vermiculite.

  • Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Major Spill:

  • Evacuate the laboratory and alert others.

  • Contact your institution's emergency response team.

  • Prevent entry into the affected area.

Disposal Plan

All waste containing Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid materials (e.g., weighing boats, gloves, absorbent pads) in a clearly labeled, sealed container for halogenated organic waste.

• Liquid Waste: Collect all liquid waste containing the compound in a compatible, labeled container for halogenated organic waste.

• Disposal Method: The recommended disposal method is to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1] This should be carried out by a licensed hazardous waste disposal company in accordance with all federal, state, and local regulations.[1]

Workflow for Safe Handling

Caption: Workflow for the safe handling of Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate.

References

• Brandeis University. (n.d.). Lachrymators | Laboratory Safety. Retrieved from [Link]

• Gloves Chemical Resistance Chart. (n.d.). Retrieved from [Link]

• 3M. (n.d.). 3M Respirator Selection Guide. Retrieved from [Link]

• Ansell. (n.d.). Ansell Chemical Resistance Glove Chart. Retrieved from [Link]

• BOSS Manufacturing. (n.d.). 3M Respirator Organic Cartridges. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate. PubChem. Retrieved from [Link]

• Utah State University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]

• Darnell, A. J. (1983). Bromination Process for Disposal of Spilled Hazardous Materials. U.S. Environmental Protection Agency. Retrieved from [Link]

• CHIMIA. (2019). Bromine Recycling in the Chemical Industry – An Example of Circular Economy. Retrieved from [Link]

• Gempler's. (n.d.). 3M Acid Gas/Organic Vapor/Methyl Bromide/P100 Combination Cartridge/Filters. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• Chemtalk. (2008). Bromine water - disposal. Retrieved from [Link]

• Showa Glove. (n.d.). Chemical Glove Resistance Guide. Retrieved from [Link]

• University of Wollongong. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• 3M. (n.d.). 3M Respirator Selection Guide. Retrieved from [Link]

• PubMed. (2004). Bromine in waste incineration: partitioning and influence on metal volatilisation. Retrieved from [Link]

• Formaspace. (2022). Ten Tips for Handling Hazardous Chemicals in a Lab. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• MDPI. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Retrieved from [Link]

Sources

• 1. matrixscientific.com [matrixscientific.com]
• 2. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. artsci.usu.edu [artsci.usu.edu]
• 5. bossmfg.net [bossmfg.net]
• 6. gemplers.com [gemplers.com]